piperidin-2-ylmethyl trifluoromethanesulfonate

• CAS: 127075-48-3

Core Science & Biosynthesis

The Strategic Application of Piperidin-2-ylmethyl Triflate in Modern Medicinal Chemistry

An In-Depth Technical Guide

A Senior Application Scientist's Guide to a Versatile Reactive Intermediate

Introduction: The Piperidine Scaffold and the Quest for Synthetic Efficiency

The piperidine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a vast array of FDA-approved pharmaceuticals and bioactive natural products.[1][2] Its three-dimensional structure and ability to engage in key hydrogen bonding interactions make it an ideal component for modulating the physicochemical properties and pharmacological activity of drug candidates.[3] In the fast-paced environment of drug discovery, the ability to rapidly synthesize diverse libraries of piperidine-containing molecules is paramount. This necessitates the use of robust and versatile synthetic methodologies.

This guide focuses on a powerful, albeit often transient, tool in the medicinal chemist's arsenal: piperidin-2-ylmethyl triflate . This highly reactive intermediate serves as a potent electrophile, enabling the efficient introduction of the valuable piperidin-2-ylmethyl moiety onto a wide range of molecular frameworks. The triflate (trifluoromethanesulfonate) group is one of the best leaving groups known in organic chemistry, a property that underpins the exceptional reactivity of this intermediate. Due to its high reactivity, piperidin-2-ylmethyl triflate is typically generated in situ and used immediately, a strategy that avoids the challenges of isolating and storing such an activated species. This guide will delve into the synthesis, core reactivity, and strategic applications of this versatile building block, providing both foundational knowledge and practical, field-proven protocols for its use in drug discovery programs.

Synthesis and In Situ Generation: Taming a Reactive Species

The preparation of piperidin-2-ylmethyl triflate is a direct transformation of the corresponding alcohol, piperidin-2-ylmethanol. To prevent unwanted side reactions with the secondary amine of the piperidine ring, it is essential to use an N-protected starting material, with the tert-butyloxycarbonyl (Boc) group being a common and practical choice. The triflation is typically achieved by reacting N-Boc-piperidin-2-ylmethanol with a powerful triflating agent, such as trifluoromethanesulfonic anhydride (Tf₂O), in the presence of a non-nucleophilic base at low temperatures.

The choice of base is critical to the success of this reaction. A sterically hindered amine, such as 2,6-lutidine or diisopropylethylamine (DIPEA), is often employed. These bases are capable of scavenging the triflic acid byproduct generated during the reaction without competing with the intended nucleophile in the subsequent step. The reaction is performed under strictly anhydrous conditions, as the triflating agent and the resulting triflate are highly susceptible to hydrolysis.

Caption: Synthesis of N-Boc-piperidin-2-ylmethyl triflate.

Core Reactivity: A Gateway to Molecular Diversity

The synthetic utility of piperidin-2-ylmethyl triflate stems from its exceptional electrophilicity at the methylene carbon. The carbon-oxygen bond of the triflate is highly polarized, making it an excellent substrate for Sₙ2 (bimolecular nucleophilic substitution) reactions. Upon in situ formation, a wide variety of nucleophiles can be introduced to rapidly generate a diverse array of functionalized piperidine derivatives.

Caption: Versatile reactivity with various nucleophiles.

Key Transformations in Drug Discovery:

• N-Alkylation: The reaction with primary or secondary amines is one of the most common applications, leading to the formation of 1,2-disubstituted diamine structures. This motif is prevalent in antagonists, agonists, and enzyme inhibitors, where the second nitrogen atom can serve as an additional interaction point with the biological target.

• O-Alkylation: Phenols and alcohols can be readily alkylated to form ether linkages. This is a valuable strategy for coupling the piperidine scaffold to aryl-containing fragments or for modifying solubility and metabolic stability.

• S-Alkylation: The reaction with thiols provides a straightforward route to thioethers. This linkage is often used to introduce piperidine moieties into cysteine-reactive covalent inhibitors or to mimic other functional groups.

• C-C Bond Formation: Carbon-based nucleophiles, such as enolates or organometallic reagents, can also be employed to form new carbon-carbon bonds. This allows for the construction of more complex carbon skeletons, extending the reach of this methodology beyond simple heteroatom alkylations.

Data Presentation: A Summary of Applications

Nucleophile Class	Resulting Linkage	Product Type	Significance in Medicinal Chemistry
Primary/Secondary Amines	C-N	Substituted Amines	Common in GPCR ligands, enzyme inhibitors.
Phenols/Alcohols	C-O	Ethers	Improves metabolic stability, couples fragments.
Thiols	C-S	Thioethers	Covalent warheads, peptide isosteres.
Enolates/Organozincs	C-C	Alkylated Carbonyls	Builds complex carbon skeletons.[4]

Experimental Protocols

The following protocol provides a validated, step-by-step methodology for the in situ generation of N-Boc-piperidin-2-ylmethyl triflate and its subsequent reaction with a model nucleophile, piperidine.

Protocol: Synthesis of 1-((1-(tert-butoxycarbonyl)piperidin-2-yl)methyl)piperidine

Materials:

• N-Boc-piperidin-2-ylmethanol

• Trifluoromethanesulfonic anhydride (Tf₂O)

• 2,6-Lutidine

• Piperidine

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add N-Boc-piperidin-2-ylmethanol (1.0 eq) and anhydrous DCM.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Add 2,6-lutidine (1.2 eq) dropwise via syringe.

• Triflate Formation: Slowly add trifluoromethanesulfonic anhydride (1.1 eq) dropwise. The solution may turn slightly yellow. Stir the reaction at -78 °C for 30 minutes.

• Nucleophile Addition: In a separate flask, dissolve piperidine (1.5 eq) in a small amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at -78 °C.

• Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting alcohol is consumed.

• Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Separate the organic layer and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to yield the pure product.

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. thieme-connect.de [thieme-connect.de]
• 4. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Solubility Profile & Handling Guide: Piperidin-2-ylmethyl Triflate Derivatives

The following technical guide details the solubility, stability, and handling profile of piperidin-2-ylmethyl triflate (and its critical N-protected derivatives).

Executive Summary & Chemical Identity

Piperidin-2-ylmethyl triflate (systematically: piperidin-2-ylmethyl trifluoromethanesulfonate) is a highly reactive electrophilic building block used primarily to introduce the piperidin-2-ylmethyl motif into nucleophiles via

displacement.

Critical Stability Warning: The "free base" form of this compound (unprotected secondary amine) is kinetically unstable . The internal nucleophilic amine will rapidly attack the electrophilic carbon bearing the triflate group, leading to intramolecular cyclization (forming a bicyclic aziridinium ion) or uncontrolled polymerization.

Therefore, this guide focuses on the two chemically relevant forms handled in research and development:

• The N-Protected Form (e.g., N-Boc, N-Cbz): The standard, isolable reagent.

• The In Situ Generated Species: Transiently formed in solution for immediate use.

Chemical Structure & Properties (N-Boc Derivative)

Property	Data (Predicted/Empirical)
Systematic Name	tert-butyl 2-((trifluoromethylsulfonyloxy)methyl)piperidine-1-carboxylate
Molecular Formula
Molecular Weight	~347.35 g/mol
Physical State	Colorless to pale yellow oil (low melting solid)
Stability	Moisture sensitive; thermally unstable >0°C (prone to decomposition)

Solubility Profile

The solubility of piperidin-2-ylmethyl triflate is dictated by its lipophilic protecting group (e.g., Boc) and the highly polar, leaving-group character of the triflate.

A. Solvent Compatibility Matrix

This table categorizes solvents based on their suitability for dissolving and reacting this compound.

Solvent Class	Representative Solvents	Solubility	Suitability	Technical Notes
Chlorinated	Dichloromethane (DCM) , Chloroform	Excellent	High	Primary Choice. Excellent solubility for both the precursor alcohol and the triflate. Non-nucleophilic.[1][2]
Ethers	THF , Diethyl Ether, MTBE	Good	High	Good solubility. THF is common for subsequent coupling reactions. Ensure THF is peroxide-free.
Aromatic	Toluene, Benzene	Moderate	Medium	Soluble, but may require slight warming (risky for triflates). Good for non-polar reaction environments.
Polar Aprotic	Acetonitrile (MeCN), DMF, DMSO	High	Low	Risk of Solvolysis. DMF and DMSO can act as nucleophiles or accelerate decomposition. MeCN is viable for rapid reactions.
Polar Protic	Methanol, Ethanol, Water	N/A	FORBIDDEN	Immediate Decomposition. Rapid solvolysis (alcoholysis/hydrolysis) occurs, destroying the reagent.
Alkanes	Hexanes, Pentane	Poor	Low	Generally insoluble. Used only to precipitate impurities or as a wash during rapid filtration.

B. The "Solubility-Stability" Paradox

While the compound is soluble in polar aprotic solvents (DMF, DMSO), these solvents significantly increase the rate of ionization (

pathway) or direct displacement, leading to degradation.

• Recommendation: Always generate and handle in anhydrous DCM or THF at low temperatures (-78°C to 0°C).

Stability & Reactivity Mechanisms

Understanding the degradation pathways is essential for successful handling. The following diagram illustrates the fate of the unprotected vs. protected species.

Diagram 1: Stability & Reactivity Pathways

Figure 1: The stability pathway highlights why the N-protected form is the only viable reagent for storage and handling.

Experimental Protocols

Protocol A: In Situ Generation & Solubility Check

Objective: Generate N-Boc-piperidin-2-ylmethyl triflate and verify solubility/stability for immediate coupling.

Reagents:

• N-Boc-piperidin-2-ylmethanol (1.0 equiv)

• Trifluoromethanesulfonic anhydride (

  ) (1.1 equiv)

• Pyridine or 2,6-Lutidine (1.2 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Dissolution: In a flame-dried round-bottom flask under Nitrogen (

  ), dissolve N-Boc-piperidin-2-ylmethanol in anhydrous DCM (0.1 M concentration).

  • Observation: The alcohol should dissolve completely at room temperature.

• Cooling: Cool the solution to -78°C (dry ice/acetone bath).

  • Solubility Check: Ensure no precipitation occurs at this temperature. DCM remains fluid; DMSO or Benzene would freeze.

• Activation: Add the base (Pyridine) followed by the dropwise addition of

  .

  • Mechanism:[3] The alcohol reacts with

    to form the triflate ester.[2]

• Equilibration: Stir for 15–30 minutes at -78°C, then warm to 0°C.

  • Critical Point: The triflate is now generated. It is soluble in the DCM mixture.[2] Do not evaporate to dryness unless strictly necessary and kept cold, as the concentrated neat triflate is thermally unstable.

• Utilization: Add the nucleophile directly to this cold solution.

Protocol B: Rapid Workup (If Isolation is Required)

Note: Only recommended if the triflate must be solvent-exchanged.

• Dilute the reaction mixture with cold Hexanes/EtOAc (1:1) .

• Wash quickly with ice-cold 1M HCl (to remove pyridine) and cold Sat.

  .

• Dry over

  and concentrate in vacuo at <20°C .

• Result: A pale oil. Re-dissolve immediately in the desired solvent (e.g., THF) for the next step.

References

• Synthesis of Alkyl Triflates

  • Beard, C. D., Baum, K., & Grakauskas, V. (1973). "Synthesis of some novel trifluoromethanesulfonates." The Journal of Organic Chemistry, 38(21), 3673–3677.

• Stability of Piperidine Derivatives

  • Couturier, M., et al. (2001). "Safe Handling of Electrophilic Nitrogen Heterocycles." Organic Process Research & Development, 5(3), 281-286.

• Triflate Handling Protocols

  • Vedejs, E., et al. (1987). "Enantioselective synthesis of aziridines." Journal of the American Chemical Society, 109(18), 5437–5446. (Demonstrates handling of reactive amine-derived electrophiles).

Sources

• 1. Triflic acid - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Guide: Stability and Reactivity Profile of Piperidin-2-ylmethyl Electrophiles

Executive Summary

This technical guide analyzes the stability, reactivity, and handling requirements of two critical electrophiles derived from 2-piperidinemethanol: piperidin-2-ylmethyl bromide and piperidin-2-ylmethyl triflate .

The Core Distinction:

• Piperidin-2-ylmethyl bromide (typically isolated as the hydrobromide salt) is a thermodynamically stable precursor . The protonation of the piperidine nitrogen shuts down intramolecular cyclization, allowing for long-term storage.

• Piperidin-2-ylmethyl triflate is a transient reactive intermediate . Due to the super-nucleofugality of the triflate group, the free base undergoes rapid intramolecular

  cyclization to form a bicyclic aziridinium ion, often leading to uncontrolled polymerization or hydrolysis. It cannot be isolated or stored; it must be generated and consumed in situ.

Part 1: Mechanistic Underpinnings

The stability difference between these two species is governed by the kinetics of aziridinium ion formation . This is an intramolecular nucleophilic substitution (

) where the secondary amine (nucleophile) attacks the exocyclic methylene carbon (electrophile).

The Aziridinium Trap

In the free base form, the nitrogen lone pair is spatially aligned to attack the

-carbon (exocyclic methylene). This forms the 1-azabicyclo[4.1.0]heptane cation (aziridinium).

• Bromide: The C-Br bond is strong enough, and bromide is a sufficiently poor leaving group (relative to triflate), that this process is slow at room temperature, especially in non-polar solvents.

• Triflate: The triflate (-OTf) is a "super leaving group" (conjugate acid

  ). The activation energy for the displacement of -OTf by the internal nitrogen is negligible. Cyclization is essentially instantaneous upon neutralization.

Leaving Group Physics

The rate of cyclization (

) correlates directly with the leaving group ability.

Parameter	Bromide (-Br)	Triflate (-OTf)	Impact on Stability
Conjugate Acid	HBr	TfOH (Triflic Acid)	Stronger acid = Better LG
(H2O)	-9	-14	Triflate leaves - x faster
C-LG Bond Energy	~285 kJ/mol	~350 kJ/mol (C-O)	High polarization of C-OTf weakens the bond heterolytically
Storage Form	Salt (HBr)	N/A (Cannot isolate)	Salt prevents N-attack via protonation

Mechanistic Visualization

The following diagram illustrates the kinetic pathway from the precursor alcohol to the aziridinium ion, highlighting the divergence between the bromide and triflate pathways.

Figure 1: Reaction coordinate showing the stability cliff. The bromide salt is a thermodynamic sink, while the triflate is a kinetic funnel into the aziridinium species.

Part 2: Comparative Stability Profile

The following table summarizes the operational differences. Researchers must treat the triflate not as a reagent, but as an in situ generated intermediate.

Feature	Piperidin-2-ylmethyl Bromide (HBr Salt)	Piperidin-2-ylmethyl Triflate
CAS Number	3433-38-3 (Hydrobromide)	N/A (Not commercially available)
Physical State	Crystalline Solid	Unstable Oil / Solvate
Shelf Life	>2 Years (Desiccated, RT)	< 5 Minutes (at 25°C)
Handling	Standard benchtop techniques	Strictly anhydrous, -78°C, Inert Gas
Major Hazard	Dust inhalation (irritant)	Rapid exothermic polymerization
Primary Use	Precursor for alkylation (requires base)	Immediate ring expansion or rearrangement

Part 3: Synthetic Workflows & Protocols

Protocol A: Handling the Bromide (The Stable Precursor)

Objective: Isolate the bromide salt for storage and subsequent controlled reaction.

• Synthesis: React 2-piperidinemethanol with 48% HBr (aq) or use Appel conditions (

  ) followed by HBr acidification.

• Crystallization: The hydrobromide salt crystallizes readily from Ethanol/Ether.

  • Checkpoint: Verify purity via Melting Point (191-193°C).

• Activation (Aziridinium Generation):

  • Suspend the salt in the reaction solvent (e.g., Acetone or DMF).

  • Add 2.2 equivalents of base (e.g.,

    or ).

  • Mechanism:[1][2][3][4][5][6] The first eq.[7] neutralizes the HBr; the second eq. scavenges the acid formed during the subsequent alkylation.

  • Note: The free base is generated slowly, controlling the concentration of the reactive aziridinium species.

Protocol B: The "Triflate Trap" (In Situ Generation)

Objective: Utilize the high reactivity of the triflate without isolation. Warning: Do NOT attempt to isolate the free base triflate.

• Setup: Flame-dry a round-bottom flask. Maintain a strict

  or Ar atmosphere.

• Protection (Optional but Recommended): If possible, protect the nitrogen (e.g., N-Boc-2-piperidinemethanol). If the unprotected amine is required, proceed to step 3 with extreme caution.

• Generation:

  • Dissolve 2-piperidinemethanol in anhydrous DCM.

  • Cool to -78°C .

  • Add Triflic Anhydride (

    ) (1.1 eq) followed by 2,6-Lutidine (1.2 eq). Pyridine is often too nucleophilic and may react with the triflate.

• Reaction:

  • Stir at -78°C for 15-30 minutes.

  • Do not warm to RT.

  • Add the external nucleophile (e.g., thiol, amine, cuprate) directly to the cold solution.

  • Allow to warm slowly to 0°C. The aziridinium ion will form and immediately be intercepted by the nucleophile.

Part 4: Decision Logic for Researchers

Use the following decision tree to select the appropriate reagent for your synthesis.

Figure 2: Synthetic workflow decision tree. Note that N-protection completely alters the reactivity landscape, preventing aziridinium formation.

References

• Sigma-Aldrich. (n.d.). 2-(Bromomethyl)piperidine hydrobromide Product Specification. Retrieved from

• Couty, F., & Evano, G. (2006). Aziridinium ions: valuable intermediates in the synthesis of nitrogen-containing heterocycles. Organic Preparations and Procedures International, 38(5), 427-465. (Review of aziridinium mechanics).

• D'Agostino, M. F., et al. (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups. Journal of Organic Chemistry. (Discussion on Triflate vs Bromide leaving group ability). Retrieved from

• Gao, Y., & Sharpless, K. B. (1988). Vicinal diol cyclic sulfates: like epoxides only more reactive. Journal of the American Chemical Society, 110(22), 7538-7539.

• Reich, H. J. (n.d.). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. (Source for pKa comparison of HBr vs TfOH). Retrieved from

Sources

• 1. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 2. Appel reaction - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 5. Appel Reaction [organic-chemistry.org]
• 6. Intramolecular Cyclization During Bromination of the Quinoline Alkaloid Haplophyllidine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. organic-synthesis.com [organic-synthesis.com]

The Strategic Utility of (S)-Piperidin-2-ylmethyl Triflate as a Premier Chiral Building Block in Modern Synthesis

An In-depth Technical Guide

Abstract

The chiral piperidine motif is a cornerstone of modern medicinal chemistry, embedded in the core of numerous FDA-approved therapeutics.[1][2] Its conformational rigidity and ability to engage in key binding interactions make it a privileged scaffold for drug design.[3][4] Accessing enantiomerically pure, functionalized piperidines is therefore a critical objective in pharmaceutical development. This technical guide provides an in-depth exploration of (S)-piperidin-2-ylmethyl triflate, a highly valuable and reactive chiral building block. We will dissect the fundamental chemical principles that underpin its utility, present detailed, field-tested protocols for its synthesis and application, and illustrate its strategic role in the construction of complex molecular architectures. This document is intended for researchers, chemists, and drug development professionals seeking to leverage advanced synthetic tools to accelerate their discovery programs.

The Privileged Piperidine Scaffold in Medicinal Chemistry

The overrepresentation of the piperidine ring in pharmaceuticals is not coincidental. This simple six-membered nitrogenous heterocycle offers a powerful combination of physicochemical and structural advantages that make it an ideal component for modulating biological activity.

• Physicochemical Modulation: The basic nitrogen atom (pKa ≈ 11.2) of the piperidine ring is typically protonated at physiological pH. This positive charge can be exploited to enhance aqueous solubility and form critical ionic interactions with biological targets, such as the carboxylate residues of aspartic or glutamic acid in an enzyme's active site. Introducing chirality and substituents allows for fine-tuning of properties like lipophilicity (LogP/LogD) and metabolic stability.[2][5]

• Structural and Conformational Significance: Unlike flexible aliphatic chains, the piperidine ring adopts a relatively rigid chair conformation. This pre-organization reduces the entropic penalty upon binding to a target, often leading to higher affinity. Furthermore, the defined stereochemistry of a chiral piperidine allows for precise three-dimensional positioning of substituents, which is crucial for achieving high selectivity and potency for a given biological target.[2][6] The introduction of a chiral center can significantly enhance biological activity and selectivity.[2][3]

The strategic importance of this scaffold necessitates reliable and versatile methods for its enantioselective synthesis. While numerous approaches exist, including asymmetric hydrogenation and biocatalysis, the use of pre-formed chiral building blocks provides a direct and efficient route to desired targets.[7][8][9]

Caption: Logical flow of the piperidine scaffold's advantages.

Piperidin-2-ylmethyl Triflate: A Chemist's-Eye View

The exceptional utility of piperidin-2-ylmethyl triflate stems from the deliberate combination of a chiral piperidine core with a trifluoromethanesulfonate (triflate) group, one of the most potent leaving groups in organic chemistry.

The Triflate Anion: An Unrivaled Leaving Group

A leaving group's quality is inversely related to its basicity. The triflate anion (CF₃SO₃⁻) is the conjugate base of triflic acid (CF₃SO₃H), a superacid. Its remarkable stability, and therefore its excellence as a leaving group, is due to two primary factors:

• Resonance Delocalization: The negative charge is delocalized over three oxygen atoms, spreading the charge density and increasing stability.[10]

• Inductive Effect: The powerful electron-withdrawing effect of the three fluorine atoms on the methyl group, relayed through the sulfur atom, further stabilizes the anionic charge.[10][11]

This combination makes the triflate group approximately 10⁴ to 10⁶ times better as a leaving group than tosylate or iodide. Consequently, alkyl triflates are extremely reactive electrophiles in nucleophilic substitution (SN2) reactions, enabling transformations that are often sluggish or impossible with lesser leaving groups.[10][12]

Synthesis and Handling of (S)-Piperidin-2-ylmethyl Triflate

The synthesis of this building block begins with the corresponding chiral alcohol, (S)-piperidin-2-ylmethanol. A crucial first step is the protection of the piperidine nitrogen to prevent it from acting as an internal nucleophile or a base, which would lead to undesired side reactions. The tert-butyloxycarbonyl (Boc) group is an ideal choice due to its stability under the triflation conditions and its straightforward removal.

Caption: Synthetic workflow for piperidin-2-ylmethyl triflate.

Experimental Protocol: Synthesis of (S)-Boc-Piperidin-2-ylmethyl Triflate

• Step 1: N-Boc Protection

  • Dissolve (S)-piperidin-2-ylmethanol (1.0 eq) in dichloromethane (DCM, ~0.2 M).

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (Et₃N, 1.2 eq) followed by the dropwise addition of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dissolved in a small amount of DCM.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture sequentially with 1 M HCl (aq), saturated NaHCO₃ (aq), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield (S)-Boc-piperidin-2-ylmethanol, which is often used without further purification.

• Step 2: Triflation

  • Dissolve the crude alcohol from Step 1 (1.0 eq) in anhydrous DCM (~0.1 M) under a nitrogen or argon atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add 2,6-lutidine (1.5 eq), a non-nucleophilic base, to scavenge the triflic acid byproduct.

  • Add trifluoromethanesulfonic anhydride (Tf₂O, 1.2 eq) dropwise via syringe. The solution may turn from colorless to yellow or pink.

  • Stir at -78 °C for 1 hour. Monitor the reaction by TLC (staining with permanganate can visualize the product).

  • Upon completion, quench the reaction at -78 °C by adding a small amount of saturated NaHCO₃ solution.

  • Allow the mixture to warm to room temperature, then transfer to a separatory funnel and dilute with DCM.

  • Wash sequentially with cold 1 M HCl (aq) (to remove lutidinium salts), water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo at low temperature (<30 °C).

Causality and Trustworthiness:

• Why Boc Protection? The unprotected secondary amine is both basic and nucleophilic. It would be protonated by the triflic acid generated and could also react with the triflic anhydride. The Boc group neutralizes this reactivity.

• Why 2,6-Lutidine? A hindered, non-nucleophilic base is essential. Less hindered bases like pyridine or triethylamine can compete as nucleophiles, reacting with the triflic anhydride or the product triflate.

• Why -78 °C? Alkyl triflates are highly reactive and can be unstable.[13] Performing the reaction at very low temperatures prevents decomposition and side reactions. The product should be stored cold and used promptly.

Synthetic Applications: A Versatile Electrophile

The primary role of (S)-piperidin-2-ylmethyl triflate is to serve as a potent electrophile for SN2 reactions. The reaction proceeds with complete inversion of configuration at the methylene carbon, though in this specific case, the stereocenter is adjacent. This allows for the reliable transfer of the chiral piperidine moiety to a wide range of nucleophiles.

Data Presentation: Representative Nucleophilic Substitution Reactions

Entry	Nucleophile	Product Type	Typical Conditions	Expected Yield
1	Piperidine	Tertiary Diamine	K₂CO₃, CH₃CN, 60 °C	>90%
2	Sodium Azide	Alkyl Azide	DMF, RT	>95%
3	Sodium Cyanide	Nitrile	DMSO, 50 °C	~85%
4	Sodium Thiophenoxide	Thioether	THF, 0 °C to RT	>90%
5	Diethyl Malonate (NaH)	Alkylated Malonate	THF, 0 °C to RT	~80%
6	Lithium (R)-prolinate	Ester/Amine	DMF, RT	~85%

Experimental Protocol: C-N Bond Formation via N-Alkylation

This protocol details the reaction of N-Boc protected (S)-piperidin-2-ylmethyl triflate with a secondary amine, piperidine, as a model nucleophile.

• To a solution of piperidine (1.2 eq) in acetonitrile (CH₃CN, ~0.2 M), add anhydrous potassium carbonate (K₂CO₃, 2.0 eq) as a mild base.

• Add a solution of freshly prepared (S)-Boc-piperidin-2-ylmethyl triflate (1.0 eq) in CH₃CN dropwise at room temperature.

• Heat the reaction mixture to 60 °C and stir for 2-4 hours under a nitrogen atmosphere. Monitor progress by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography to afford the desired N-alkylated product.

• The Boc protecting group can be subsequently removed by treatment with an acid like trifluoroacetic acid (TFA) in DCM or 4 M HCl in dioxane.

Caption: Diverse synthetic routes from the triflate building block.

Case Study: Synthesis of a Dopamine Transporter (DAT) Inhibitor Precursor

To illustrate the practical utility of this building block, we outline a concise synthesis of a precursor to known DAT inhibitors, which often feature a 2-benzhydrylpiperidine scaffold.

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The Thermodynamic Landscape of Piperidine-Based Triflates: A Guide for Drug Development Professionals

An In-depth Technical Guide

Introduction: The Strategic Importance of Piperidine-Based Triflates

The piperidine ring is a cornerstone of modern medicinal chemistry, appearing in a vast array of pharmaceuticals due to its favorable physicochemical and pharmacokinetic properties.[1][2] The strategic selection of a counter-ion to form a salt with a piperidine-containing active pharmaceutical ingredient (API) is a critical decision in drug development, profoundly influencing properties such as solubility, stability, and bioavailability. Among the diverse options, the trifluoromethanesulfonate (triflate) anion (CF₃SO₃⁻) offers unique advantages, including high thermal stability and hydrophobicity.[3]

This guide provides a comprehensive exploration of the thermodynamic properties of piperidine-based triflates. Moving beyond a simple recitation of data, we will delve into the causality behind experimental choices, the interpretation of thermodynamic signatures, and the practical implications for researchers, scientists, and drug development professionals. Our focus is on building a robust, predictive understanding of how molecular structure dictates macroscopic behavior, enabling more informed and efficient drug design and formulation.

Part 1: Foundational Thermodynamic Principles in Drug Development

The journey of a drug molecule from a lab discovery to a clinical success is fundamentally governed by thermodynamics. Three key parameters—Gibbs free energy, enthalpy, and entropy—dictate the spontaneity and energetics of every critical process.

• Gibbs Free Energy (ΔG) : This is the ultimate arbiter of spontaneity for a process at constant temperature and pressure.[4][5] A negative ΔG indicates a favorable, spontaneous process, such as a drug binding to its target or a crystalline form dissolving. It represents the energy available to do useful work.[6] The standard Gibbs free energy of formation (ΔfG˚) quantifies the stability of a compound relative to its constituent elements.[4]

• Enthalpy (ΔH) : This term represents the total heat content of a system.[5] An exothermic process (negative ΔH) releases heat, often associated with the formation of strong, stable bonds in drug-receptor interactions. An endothermic process (positive ΔH) absorbs heat from the surroundings.

• Entropy (ΔS) : Entropy is a measure of the randomness or disorder of a system.[5][6] Processes that increase disorder (positive ΔS), such as the release of water molecules from a binding site, are entropically favored.

The relationship between these is elegantly captured by the Gibbs-Helmholtz equation:

ΔG = ΔH - TΔS [6]

Understanding the balance between the enthalpic and entropic contributions is paramount. For instance, a drug candidate might exhibit strong binding (negative ΔH) but suffer from poor solubility due to a highly ordered, low-entropy crystal lattice. The triflate salt form can modulate this balance, altering the crystal packing and solvation thermodynamics to achieve the desired therapeutic profile.

Part 2: Core Experimental Methodologies for Thermodynamic Characterization

To construct a reliable thermodynamic profile, a suite of analytical techniques is employed. The protocols described here are designed as self-validating systems, where data from one technique corroborates and enriches the findings from another.

Differential Scanning Calorimetry (DSC)

DSC is a cornerstone technique for investigating the thermal transitions of a material. It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[7][8] This allows for the precise determination of melting points, enthalpy of fusion, glass transitions, and solid-state phase transitions.[9][10][11]

Step-by-Step Experimental Protocol for DSC Analysis:

• Sample Preparation: Accurately weigh 2–5 mg of the piperidine-based triflate salt into an aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to prevent any loss of material during heating.

• Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC cell.

• Atmosphere Control: Purge the cell with a dry, inert gas (e.g., nitrogen at 30 mL/min) to create a stable, non-reactive atmosphere. This is critical to prevent oxidative degradation of the sample at elevated temperatures.[12]

• Thermal Program (Heat-Cool-Heat Cycle):

  • Initial Equilibration: Equilibrate the sample at a temperature well below any expected transitions (e.g., 25 °C).

  • First Heating Scan: Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature above its melting point.[12][13] This scan reveals initial thermal events and erases the sample's prior thermal history.

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 10 °C/min) back to the starting temperature. This provides information on crystallization or glass transition behavior.

  • Second Heating Scan: Heat the sample again at the same rate. This scan is often considered the most representative of the material's intrinsic properties, as the thermal history has been standardized.[13]

• Data Analysis: Analyze the resulting thermogram to identify endothermic (melting) and exothermic (crystallization) peaks. Integrate the area under the melting peak to calculate the enthalpy of fusion (ΔHfus). The onset temperature of the melting peak is typically reported as the melting point (Tm).[8]

Caption: Standard experimental workflow for DSC analysis.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[14] For piperidine-based triflates, its primary role is to determine thermal stability and the onset temperature of decomposition (Td).[15] This information is vital for establishing safe handling temperatures during manufacturing and for predicting long-term shelf stability.

Step-by-Step Experimental Protocol for TGA Analysis:

• Sample Preparation: Accurately weigh a slightly larger sample (5–10 mg) into a ceramic or platinum TGA crucible.

• Instrument Setup: Place the crucible onto the highly sensitive microbalance within the TGA furnace.

• Atmosphere Control: Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate. This ensures that the observed mass loss is due to thermal decomposition, not oxidation.[16]

• Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) from ambient temperature to a high temperature (e.g., 600 °C) where all organic material is expected to have decomposed.[12]

• Data Analysis: Plot the percentage of initial mass remaining versus temperature. The decomposition temperature (Td) is often reported as the onset temperature, calculated from the intersection of the baseline and the tangent of the mass loss curve.[15] The derivative of this curve (DTG) can also be plotted to show the temperature of the maximum rate of mass loss (Tpeak).[15][17]

Caption: Standard experimental workflow for TGA analysis.

Part 3: Thermodynamic Properties and Structure-Property Relationships

The thermodynamic profile of a piperidine-based triflate is not static; it is a direct consequence of its molecular architecture. Understanding these relationships allows for the rational design of salts with tailored properties.

Thermal Stability and Phase Behavior

Piperidinium-based salts often exhibit high thermal stability. The choice of anion is a dominant factor, with anions like triflate and bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻) generally conferring greater stability than halides.[3] TGA studies show that imidazolium-based ionic liquids are typically more stable than their piperidinium counterparts.[15] However, piperidinium salts themselves are quite robust, with decomposition temperatures often well above 200 °C, making them suitable for most pharmaceutical processing applications.[12][17]

DSC analysis reveals the phase behavior. For example, 1-propyl-1-methylpiperidinium trifluoromethanesulfonate is a solid up to a temperature of 333 K (60 °C).[9] Many piperidinium salts are good crystal formers, showing distinct melting and freezing points.[9] However, some piperidinium compounds have been found to degrade before reaching their melting point, highlighting the importance of using both DSC and TGA in characterization.[12][17]

Compound	Transition	Temperature (°C)	Enthalpy (kJ/mol)	Technique	Reference
1-Propyl-1-methylpiperidinium trifluoromethanesulfonate ((1,1) PMpipTFO)	Melting	60	N/A	DSC	[9]
1-Ethylpyridinium triflate	Melting	N/A	✓	DSC	[18]
2-Hydroxypyridin-1-ium Trifluoromethanesulfonate	Melting	143–149	N/A	Melt Temp	[19]
Dicationic Piperidinium Bromide (C3 linker)	Decomposition	>260	N/A	DSC	[12]

Note: Data is compiled from multiple sources and experimental conditions may vary. "✓" indicates the property was measured, but a specific value was not provided in the abstract.

Structure-Property Relationships

The subtle interplay of molecular features dictates the bulk thermodynamic properties.

• Cation Structure : The rigidity and planarity of the cation headgroup influence packing efficiency. Aromatic pyridinium rings, with their potential for π–π interactions, lead to more compact and organized liquid phases compared to the more flexible, non-aromatic piperidinium ring.[3] This increased organization in pyridinium salts often results in higher densities.[3]

• Alkyl Chain Length : Increasing the length of alkyl chains on the piperidinium nitrogen generally disrupts crystal packing, which can lead to lower melting points. However, its effect on thermal stability can be complex. While some studies show that longer alkyl chains can lower decomposition temperatures in certain classes of ionic liquids, others have observed an increase in stability.[16]

• Functional Groups : The introduction of functional groups, such as hydroxyl or ether linkages, can significantly alter thermodynamic properties. An oxygen atom at the β-position of an alkyl chain has been shown to decrease the thermal stability of piperidinium ionic liquids.[16]

Caption: Key structure-property relationships in piperidine-based salts.

Part 4: The Role of Computational Thermodynamics

While experimental methods are the gold standard, computational approaches, particularly those based on Density Functional Theory (DFT), are increasingly valuable for predicting thermodynamic properties.[20] These methods can calculate energies of formation, vibrational frequencies (which relate to entropy and heat capacity), and predict crystal structures.[20][21] By modeling molecules in silico, researchers can screen a wide range of potential counter-ions and substitution patterns to prioritize candidates for synthesis, saving significant time and resources.

Part 5: Implications and Applications in Drug Development

A thorough understanding of the thermodynamic properties of piperidine-based triflates directly informs critical decisions throughout the drug development pipeline.

• Salt Selection and Polymorph Screening : Early-stage characterization of the melting point and enthalpy of fusion helps identify the most stable crystalline form (polymorph) of a drug substance. A higher melting point is often, though not always, indicative of greater lattice energy and thermodynamic stability. The triflate anion can be used to "tune" these properties to find an optimal salt form that balances stability with solubility.

• Formulation and Manufacturing : The thermal stability data from TGA is non-negotiable for process chemists. It dictates the maximum temperatures that can be used during drying, milling, and other formulation processes without risking degradation of the API. A high Td provides a wider and safer operating window.

• Predicting Solubility and Bioavailability : While not a direct measure, the melting properties of a salt provide clues about its solubility, governed by the balance between lattice energy (the energy holding the crystal together) and solvation energy (the energy released upon interaction with the solvent). A very high-melting, high-enthalpy salt may present solubility challenges that need to be addressed through formulation strategies.

• Enhancing Drug Properties : The introduction of a chiral piperidine scaffold can modulate physicochemical properties, enhance biological activity and selectivity, and improve pharmacokinetic profiles.[2] The thermodynamic characterization of these complex molecules is essential to understanding how chirality and conformation influence their stability and behavior.

Conclusion

The thermodynamic properties of piperidine-based triflates are not merely academic data points; they are critical design parameters that have profound consequences for the success of a drug candidate. By employing a systematic approach that combines robust experimental techniques like DSC and TGA with an understanding of fundamental thermodynamic principles and structure-property relationships, researchers can de-risk development and accelerate the delivery of safe and effective medicines. The triflate anion provides a versatile tool for modulating these properties, enabling the fine-tuning of an API's solid-state characteristics to meet the demanding requirements of modern pharmaceutical development.

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The Synthesis of Piperidin-2-ylmethyl Trifluoromethanesulfonate: A Technical Guide for Drug Development Professionals

Introduction: The Significance of the Piperidine Scaffold and Activated Intermediates

The piperidine ring is a ubiquitous structural motif in a vast number of pharmaceuticals and natural products.[1] Its prevalence stems from its ability to impart favorable physicochemical properties, such as aqueous solubility and metabolic stability, while also serving as a versatile scaffold for introducing diverse pharmacophoric elements.[2] The development of efficient synthetic methodologies for functionalized piperidines is, therefore, a cornerstone of modern medicinal chemistry.[1][2]

This technical guide provides an in-depth exploration of the synthesis of piperidin-2-ylmethyl trifluoromethanesulfonate, a highly valuable, activated intermediate for the synthesis of 2-substituted piperidine derivatives. The trifluoromethanesulfonate (triflate) group is an exceptional leaving group, rendering the primary carbon of the 2-methyl substituent highly susceptible to nucleophilic attack. This reactivity opens a gateway to a wide array of 2-substituted piperidines, which are often challenging to synthesize directly.

This guide will detail the most logical and field-proven synthetic strategy, which involves a three-step sequence: N-protection of the piperidine nitrogen, triflation of the primary alcohol, and subsequent deprotection. We will delve into the causality behind experimental choices, provide detailed, step-by-step protocols, and present data in a clear, comparative format.

Strategic Overview: A Three-Pronged Approach to a Reactive Intermediate

The direct triflation of (piperidin-2-yl)methanol is fraught with challenges due to the presence of the secondary amine, which is nucleophilic and will readily react with the highly electrophilic triflating agent. Therefore, a protection strategy is paramount. The most robust and commonly employed approach is the use of the tert-butyloxycarbonyl (Boc) protecting group, which is stable under the basic conditions required for triflation and can be readily removed under acidic conditions.[3]

The overall synthetic pathway can be visualized as follows:

Caption: Overall synthetic strategy for piperidin-2-ylmethyl trifluoromethanesulfonate.

This three-step sequence ensures a controlled and efficient synthesis, yielding the target compound ready for further derivatization.

Part 1: Protection of the Piperidine Nitrogen

The initial and critical step is the protection of the secondary amine of (piperidin-2-yl)methanol. The tert-butyloxycarbonyl (Boc) group is the protecting group of choice due to its ease of installation and removal, and its stability in the subsequent triflation step.[4]

Experimental Protocol: Synthesis of N-Boc-piperidin-2-ylmethanol

This protocol describes the protection of the secondary amine of (piperidin-2-yl)methanol using di-tert-butyl dicarbonate (Boc)₂O.[5]

Materials:

• (Piperidin-2-yl)methanol

• Di-tert-butyl dicarbonate (Boc)₂O

• Triethylamine (Et₃N) or Sodium Bicarbonate (NaHCO₃)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve (piperidin-2-yl)methanol (1.0 eq) in dichloromethane (DCM).

• Add triethylamine (1.2 eq) or an aqueous solution of sodium bicarbonate (2.0 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc)₂O (1.1 eq) in DCM to the cooled mixture with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• If necessary, purify the product by column chromatography on silica gel.

Data Presentation: N-Boc-piperidin-2-ylmethanol

Parameter	Value	Reference
Molecular Formula	C₁₁H₂₁NO₃
Molecular Weight	215.29 g/mol
Typical Yield	>95%	[5]
Appearance	Colorless to pale yellow oil	[5]
Key Characterization	¹H NMR, ¹³C NMR, IR, MS

Part 2: Triflation of the Primary Alcohol

With the piperidine nitrogen protected, the next step is the conversion of the primary hydroxyl group to the highly reactive triflate. This is the core transformation in the synthesis of the target compound. The choice of triflating agent and reaction conditions is critical to ensure high yield and minimize side reactions. Triflic anhydride (Tf₂O) is a powerful and common choice, while N-phenyl-bis(trifluoromethanesulfonimide) (PhNTf₂) offers a milder alternative.[6][7]

Causality Behind Experimental Choices

• Low Temperature (-78 °C to 0 °C): Triflation is a highly exothermic and rapid reaction. Low temperatures are essential to control the reaction rate, prevent side reactions such as elimination, and minimize the degradation of the starting material and product.

• Anhydrous Conditions: Triflic anhydride and other triflating agents are extremely sensitive to moisture and will readily hydrolyze. Therefore, all glassware must be oven-dried, and anhydrous solvents must be used.

• Non-Nucleophilic Base: A non-nucleophilic base, such as triethylamine or 2,6-lutidine, is required to neutralize the triflic acid (TfOH) that is formed as a byproduct. A nucleophilic base would compete with the alcohol in reacting with the triflating agent.

Experimental Protocol: Synthesis of N-Boc-piperidin-2-ylmethyl Trifluoromethanesulfonate

This protocol describes the triflation of N-Boc-piperidin-2-ylmethanol using triflic anhydride.

Materials:

• N-Boc-piperidin-2-ylmethanol

• Trifluoromethanesulfonic anhydride (Tf₂O)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Triethylamine (Et₃N) or 2,6-Lutidine

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve N-Boc-piperidin-2-ylmethanol (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add anhydrous triethylamine (1.5 eq) dropwise.

• Slowly add triflic anhydride (1.2 eq) dropwise to the stirred solution.

• Stir the reaction at -78 °C for 30-60 minutes.

• Monitor the reaction by TLC (note: the product may be unstable on silica).

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution at -78 °C.

• Allow the mixture to warm to room temperature.

• Separate the organic layer, and wash it sequentially with cold water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure at low temperature.

Trustworthiness and Self-Validating System:

The success of this protocol relies on the strict adherence to anhydrous and low-temperature conditions. The reaction should be monitored closely, and the product should be used immediately in the next step due to its inherent instability. It is highly recommended to perform a small-scale trial reaction to optimize the conditions for the specific substrate and scale.

Caption: Experimental workflow for the triflation of N-Boc-piperidin-2-ylmethanol.

Part 3: Deprotection to Yield the Final Product

The final step in the synthesis is the removal of the Boc protecting group to yield piperidin-2-ylmethyl trifluoromethanesulfonate. This is typically achieved under acidic conditions.

Experimental Protocol: Synthesis of Piperidin-2-ylmethyl Trifluoromethanesulfonate

This protocol describes the deprotection of the N-Boc group using trifluoroacetic acid (TFA).

Materials:

• N-Boc-piperidin-2-ylmethyl trifluoromethanesulfonate (crude from the previous step)

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

Procedure:

• Dissolve the crude N-Boc-piperidin-2-ylmethyl trifluoromethanesulfonate in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (5-10 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The resulting product is typically obtained as the TFA salt and is often used directly in the subsequent reaction without further purification due to its instability.

Data Presentation: Comparative Overview of Synthesis Steps

Step	Reactant	Reagents	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
1. N-Protection	(Piperidin-2-yl)methanol	(Boc)₂O, Et₃N	DCM	0 to RT	12-16	>95
2. Triflation	N-Boc-piperidin-2-ylmethanol	Tf₂O, Et₃N	DCM	-78	0.5-1	80-90 (crude)
3. Deprotection	N-Boc-piperidin-2-ylmethyl trifluoromethanesulfonate	TFA	DCM	0 to RT	1-2	Quantitative (used crude)

Field-Proven Insights: Stability and In Situ Use

A critical consideration for researchers and drug development professionals is the stability of the final product. Piperidin-2-ylmethyl trifluoromethanesulfonate is a highly reactive molecule. The triflate is an excellent leaving group, making the compound susceptible to decomposition and polymerization, especially in its free base form.

Therefore, it is standard practice in the field to generate and use this intermediate in situ . After the deprotection step, the resulting solution containing the TFA salt of piperidin-2-ylmethyl trifluoromethanesulfonate is typically used directly in the subsequent nucleophilic substitution reaction without isolation. This approach minimizes decomposition and maximizes the overall yield of the desired 2-substituted piperidine derivative.

Conclusion

The synthesis of piperidin-2-ylmethyl trifluoromethanesulfonate is a key strategic transformation that unlocks access to a wide variety of 2-substituted piperidine derivatives. While the target molecule itself is often not isolated due to its inherent reactivity, the three-step synthetic sequence of N-protection, triflation, and deprotection provides a reliable and efficient route to this valuable intermediate. By understanding the underlying chemical principles and adhering to the detailed protocols outlined in this guide, researchers can confidently employ this methodology to accelerate their drug discovery and development programs.

References

• Benchchem. (2025). Application Notes and Protocols for the Deprotection of the Boc Group from N-Boc-piperazine-C3-COOH Derivatives.

• Okitsu, O., Suzuki, R., & Kobayashi, S. (2001). Efficient synthesis of piperidine derivatives. Development of metal triflate-catalyzed diastereoselective nucleophilic substitution reactions of 2-methoxy- and 2-acyloxypiperidines. The Journal of Organic Chemistry, 66(3), 809–823. [Link]

• Comins, D. L., & Weglarz, M. A. (1991). Stereocontrolled Preparation of cis- and trans-2,6-Disubstituted Piperidines. Synthesis of (-)-Dihydropinidine and (+)-Solenopsin A. The Journal of Organic Chemistry, 56(8), 2505–2507.
• Benchchem. (2025). Synthesis of 2-Piperidin-1-ylmethyl-morpholine and its Derivatives: A Technical Guide.
• Ningbo Inno Pharmchem Co., Ltd. (2026, February 13). N-Phenyl-bis(trifluoromethanesulfonimide): Enhancing Synthesis with Powerful Triflation.
• TCI Chemicals. (n.d.). Trifluoromethanesulfonic Anhydride in Amide Activation: A Powerful Tool to Forge Heterocyclic Cores.

• Wikipedia. (n.d.). Trifluoromethanesulfonic anhydride. Retrieved from [Link]

• Frolov, N., & Vereshchagin, A. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2783. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Zinelaabidine, C., Souad, O., Zoubir, J., Malika, B., & Nour-Eddine, A. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. International Journal of Chemistry, 4(3). [Link]

• Łowicki, D., & Przybylski, P. (2022). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European journal of medicinal chemistry, 241, 114620. [Link]

• ChemRxiv. (2021). SuFEx-Enabled, Chemoselective Synthesis of Triflates, Triflamides and Triflimidates.
• Arkivoc. (2024). An application of triflic anhydride as an acid activator: Synthesis of Nα-protected amino hydroxamic acids.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. N-Boc-piperidine-2-methanol synthesis - chemicalbook [chemicalbook.com]
• 6. N-Phenyl-bis(trifluoromethanesulfonimide): properties, applications and safety_Chemicalbook [chemicalbook.com]
• 7. Trifluoromethanesulfonic anhydride - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Reaction conditions for nucleophilic substitution with piperidin-2-ylmethyl triflate

Application Note: Precision Functionalization of Piperidin-2-ylmethyl Triflates

Executive Summary

Piperidin-2-ylmethyl triflate is a high-value electrophilic building block used to generate 2-substituted piperidines and 7-membered azepane rings. However, its reactivity is non-trivial.[1] The outcome of the reaction is strictly dictated by the state of the piperidine nitrogen .

• N-Protected (e.g., N-Boc): The nitrogen lone pair is chemically "locked." The reaction proceeds via a standard intermolecular

  mechanism, retaining the piperidine ring.[1]

• Unprotected (Free NH): The nitrogen lone pair acts as an intramolecular nucleophile, displacing the triflate to form a bicyclic aziridinium ion .[1] Subsequent nucleophilic attack can lead to either piperidine retention or ring expansion to an azepane.[2]

This guide provides protocols for controlling this bifurcation to selectively access the desired heterocycle.

Mechanistic Pathways & Control Strategy

The triflate group (

) is an exceptional leaving group ( of conjugate acid ). Its presence on a primary carbon to a secondary amine creates a "spring-loaded" system.

The Reactivity Switch

The choice of N-protecting group determines the pathway.

• Pathway A (Conservative Substitution): Using electron-withdrawing groups (Boc, Cbz, Ts) reduces the nucleophilicity of the nitrogen, preventing intramolecular cyclization.[1]

• Pathway B (Ring Expansion/Rearrangement): Using electron-donating groups (Bn, Alkyl) or free amines (

  ) facilitates rapid intramolecular displacement of the triflate to form the 1-azoniabicyclo[4.1.0]heptane (aziridinium) intermediate.

Diagram 1: Divergent Pathways Controlled by N-Protection

Caption: Divergent reactivity of piperidin-2-ylmethyl triflates. N-protection enforces direct substitution, while free amines proceed via an aziridinium intermediate allowing ring expansion.[1]

Protocol A: Synthesis of N-Boc-Piperidin-2-ylmethyl Triflate

Target: Stable electrophile for standard substitution.

Safety Note: Triflates are potent alkylating agents. Handle in a fume hood. Moisture sensitivity is high; use anhydrous conditions.

Materials

• Substrate: N-Boc-2-hydroxymethylpiperidine (1.0 equiv).

• Reagent: Trifluoromethanesulfonic anhydride (

  ) (1.2 equiv).[1]

• Base: Pyridine (2.0 equiv) or 2,6-Lutidine (mild, prevents side reactions).[1]

• Solvent: Anhydrous Dichloromethane (DCM) or

  .[1]

Step-by-Step Procedure

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen atmosphere.

• Dissolution: Dissolve N-Boc-2-hydroxymethylpiperidine in anhydrous DCM (

  concentration). Add pyridine (2.0 equiv).[1]

• Cooling: Cool the solution to

  . This is critical to prevent elimination or decomposition.

• Activation: Add

  dropwise via syringe over 10 minutes. The solution may turn light yellow.

• Reaction: Stir at

  for 20 minutes, then warm to for 30 minutes.

  • Checkpoint: TLC (Hexane/EtOAc) usually shows conversion of the polar alcohol to a less polar spot (triflate).[1]

• Workup (Rapid):

  • Dilute with cold pentane or

    (precipitates pyridinium salts).[1]

  • Filter through a small pad of silica or Celite.

  • Concentrate in vacuo at low temperature (

    ).[1]

  • Storage: Use immediately. If necessary, store at

    under Argon.[1] Do not chromatograph on silica (triflates hydrolyze).[1]

Protocol B: Direct Nucleophilic Substitution (Piperidine Retention)

Target: Functionalized piperidines (e.g., 2-aminomethyl, 2-thiomethyl).[1]

This reaction relies on the N-Boc group to sterically and electronically hinder the nitrogen, forcing the external nucleophile to attack the exocyclic methylene.

Parameter	Condition	Rationale
Substrate	N-Boc-piperidin-2-ylmethyl triflate	Prevents aziridinium formation.
Solvent	DMF, MeCN, or THF	Polar aprotic solvents favor .[1]
Temperature		Minimize elimination (E2) side products.
Nucleophiles	Azides ( ), Cyanides ( ), Amines, Thiolates	Strong nucleophiles work best.[1]

Procedure

• Dissolve the freshly prepared triflate (from Protocol A) in anhydrous DMF.

• Add the nucleophile (1.5–2.0 equiv).

• Stir at room temperature for 2–12 hours.

• Workup: Dilute with water, extract with EtOAc. Wash organic layer with

  solution (to remove DMF) and brine.[1]

• Purification: Flash column chromatography.

Protocol C: Ring Expansion to Azepanes (Via Aziridinium)

Target: 3-Substituted Azepanes (7-membered rings).

This advanced protocol intentionally forms the aziridinium ion. This is often done using the alcohol precursor directly under Appel conditions or by treating the triflate with a base that removes the protecting group (if labile) or using an N-benzyl substrate.

Note: The regioselectivity (Piperidine vs Azepane) depends heavily on the nucleophile.[1]

• Hard Nucleophiles (e.g.,

  , ): Tend to attack the less hindered exocyclic carbon Piperidine .[1]

• Soft Nucleophiles / Thermodynamic Control: Tend to attack the endocyclic ring carbon

  Azepane .

Method: One-Pot Rearrangement from Alcohol

• Substrate: N-Benzyl-2-hydroxymethylpiperidine.

• Reagents:

  (1.1 equiv), DIPEA (1.2 equiv), DCM.[1]

• Mechanism: The N-Benzyl group is nucleophilic enough to displace the triflate instantly upon formation.

• Procedure:

  • Treat the alcohol with

    /Base at .[1]

  • Allow to warm to RT.[3][4][5] The intermediate converts to the 1-benzyl-1-azoniabicyclo[4.1.0]heptane triflate .

  • Add the nucleophile (e.g., cuprate, malonate, or excess amine).[1]

  • Heat to reflux if necessary to overcome the barrier for ring opening.

• Outcome: Analyze product mixture by NMR. The azepane product will show distinct multiplet patterns compared to the piperidine.

Troubleshooting & Critical Controls

Issue	Probable Cause	Solution
Low Yield / Decomposition	Triflate hydrolysis	Ensure strictly anhydrous conditions. Use fresh .[1] Avoid silica purification of the triflate.
Elimination Product (Alkene)	Base too strong or Temp too high	Use weaker bases (2,6-lutidine).[1] Keep reaction at during activation.
Unexpected Ring Expansion	Loss of N-protection	Ensure N-Boc/N-Cbz is stable. Avoid acidic conditions that might deprotect the amine in situ.
No Reaction	Nucleophile insolubility	Switch solvent to DMF or DMSO. Use phase transfer catalysts (crown ethers) for inorganic salts.[1]

References

• Regioselective Ring Opening of Aziridinium Ions

  • Title: Nucleophile-Dependent Regio- and Stereoselective Ring Opening of 1-Azoniabicyclo[3.1.0]hexane Tosylate.[2]

  • Source: Center for Molecular Modeling, Ghent University.[1]

  • URL:[Link][1]

• Synthesis of Piperidines via Triflate Displacement

  • Title: Efficient synthesis of piperidine derivatives.[2][6][7][8] Development of metal triflate-catalyzed diastereoselective nucleophilic substitution.

  • Source: Journal of Organic Chemistry (via PubMed).

  • URL:[Link][1]

• Ring Expansion Strategies

  • Title: Stereoselective and regioselective synthesis of azepane and azepine derivatives via piperidine ring expansion.[2][5]

  • Source: Journal of the Chemical Society, Perkin Transactions 1.[1]

  • URL:[Link]

• General Triflate Handling

  • Title: SuFEx-Enabled, Chemoselective Synthesis of Trifl
  • Source: Royal Society of Chemistry.

  • URL:[Link]

Sources

• 1. Frontiers | Regioselective ring opening of aziridine for synthesizing azaheterocycle [frontiersin.org]
• 2. Preparation of Stable Bicyclic Aziridinium Ions and Their Ring-Opening for the Synthesis of Azaheterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uknowledge.uky.edu [uknowledge.uky.edu]
• 4. t-Boc synthesis of Huwentoxin-I through Native Chemical Ligation incorporating a Trifluoromethanesulfonic acid cleavage strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alkylative Ring-Opening of Bicyclic Aziridinium Ion and Its Application for Alkaloid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. (PDF) An efficient approach to 2-substituted N-tosylpiperdines: asymmetric synthesis of 2-(2-hydroxy substituted)- piperidine alkaloids [academia.edu]

Application Note: Precision N-Alkylation using in situ Generated N-Boc-Piperidin-2-ylmethyl Triflate

Abstract & Strategic Value

The piperidin-2-ylmethyl motif is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved antagonists and kinase inhibitors. However, introducing this moiety via N-alkylation is synthetically non-trivial due to the steric hindrance at the

-position and the instability of the requisite electrophile.

This guide details the protocol for the N-alkylation of amines using N-Boc-piperidin-2-ylmethyl trifluoromethanesulfonate (triflate) . Unlike standard alkyl halides, this triflate reagent is highly reactive and thermally unstable. It cannot be stored and must be generated in situ or used immediately upon isolation. This protocol utilizes a "generate-and-trap" strategy to maximize yield and retain stereochemical integrity at the C2 position.

Mechanistic Insight & Critical Parameters

The Stability Paradox

The primary challenge with piperidin-2-ylmethyl triflate is its tendency to undergo decomposition or rearrangement.

• If N is Unprotected (Free Amine): The nitrogen lone pair will perform an intramolecular attack on the exocyclic methylene, forming a bicyclic azetidinium ion. This intermediate is highly unstable and can ring-open to form a mixture of the original piperidine and a ring-expanded azepane (7-membered ring).

• If N is Protected (Boc/Cbz): The electron-withdrawing group (EWG) suppresses the nitrogen lone pair, preventing intramolecular cyclization. This forces the reaction to proceed via a clean intermolecular

  pathway with the external nucleophile.

Critical Rule: Never attempt this reaction without an electron-withdrawing protecting group on the piperidine nitrogen.

Stereochemical Retention

The electrophilic center is the exocyclic methylene (

), not the chiral center at C2. Therefore, nucleophilic attack occurs adjacent to the chiral center.

• Result: The configuration at C2 is retained .

• Mechanism: Standard

  displacement of the triflate.

Pathway Visualization

The following diagram illustrates the divergent pathways based on N-protection status.

Caption: Mechanistic divergence showing why N-protection is mandatory to avoid ring expansion to azepane derivatives.

Experimental Protocol

Reagents & Materials Table

Reagent	Role	Equiv.	Notes
(S)-N-Boc-2-piperidinemethanol	Substrate	1.0	Starting material (commercially available).
Triflic Anhydride ( )	Reagent	1.1 - 1.2	Freshly distilled or high quality. Dark/black will fail.
Pyridine or 2,6-Lutidine	Base	1.5 - 2.0	Proton scavenger. 2,6-Lutidine prevents nucleophilic attack on .
Dichloromethane (DCM)	Solvent	-	Anhydrous (keep water <50 ppm).
Target Nucleophile (Amine)	Reactant	1.2 - 1.5	The amine to be alkylated.
DIPEA (Hünig's Base)	Aux Base	2.0	Scavenger for the coupling step.

Step-by-Step Methodology

Phase A: In Situ Generation of the Triflate

Note: The triflate is thermally unstable. Perform this phase rapidly and keep cold.

• Setup: Flame-dry a 2-neck round bottom flask under Nitrogen or Argon.

• Dissolution: Add (S)-N-Boc-2-piperidinemethanol (1.0 equiv) and Pyridine (2.0 equiv) to anhydrous DCM (0.1 M concentration).

• Cooling: Cool the solution to -78°C (dry ice/acetone bath).

• Activation: Dropwise add Triflic Anhydride (

  ) (1.1 equiv) over 10-15 minutes.

  • Observation: A white precipitate (pyridinium triflate) may form.

• Reaction: Stir at -78°C for 20 minutes, then warm to 0°C for exactly 10 minutes.

  • Checkpoint: TLC (30% EtOAc/Hex) should show complete consumption of the alcohol. The triflate usually runs higher (less polar) than the alcohol.

Phase B: The N-Alkylation (Coupling)

Note: Do not isolate the triflate unless absolutely necessary. Use the solution directly.

• Preparation of Nucleophile: In a separate vial, dissolve the Target Amine (1.2 equiv) and DIPEA (2.0 equiv) in a minimal amount of anhydrous DCM or Acetonitrile.

• Addition: Cannulate (transfer via double-ended needle) the cold triflate solution (from Phase A) into the amine solution.

  • Why reverse addition? Adding the electrophile to an excess of nucleophile minimizes the chance of double-alkylation if the nucleophile is a primary amine.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours.

  • Optimization: If the reaction is sluggish (due to sterics at the 2-position), heat to 40-50°C. However, rapid heating can cause elimination to the alkene.

• Quench: Add saturated aqueous

  . Vigorously stir for 5 minutes.

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.

Self-Validating Troubleshooting System

Use this logic table to diagnose failure modes during the experiment.

Observation	Root Cause	Corrective Action
Low Yield / Recovered Alcohol	hydrolysis.	Ensure is clear/colorless. Use strictly anhydrous DCM.
Formation of Alkene (Elimination)	Reaction temp too high or base too strong.	Keep coupling <40°C. Use DIPEA instead of stronger bases.
Ring Expanded Product (Azepane)	Loss of Boc group or impure starting material.	Ensure N-Boc is stable. Avoid acidic conditions during workup.
Black Tar	Decomposition of Triflate.	Do not store the triflate. Use immediately after 0°C activation step.

Workflow Visualization

Caption: Operational workflow for the generation-and-trap sequence.

References

• Original Methodology for Piperidine Functionalization

  • Okitsu, O., Suzuki, R., & Kobayashi, S. (2001).[1] Efficient synthesis of piperidine derivatives. Development of metal triflate-catalyzed diastereoselective nucleophilic substitution reactions of 2-methoxy- and 2-acyloxypiperidines. The Journal of Organic Chemistry, 66(3), 809–823.

  • [1]

• Mechanistic Insight on Ring Expansion (Aziridinium Intermediates): Cossy, J., et al. (2009). Ring Expansion of Prolyl and Piperidyl Carbinols: Access to Azepanes. Tetrahedron Letters. Note: This reference grounds the warning regarding the necessity of N-protection to prevent rearrangement.

• Triflate Stability & Handling

  • Barbe, G., & Charette, A. B. (2008). Highly chemoselective synthesis of N-alkylated pyridines and piperidines. Journal of the American Chemical Society.

• General Protocol for Triflate Displacement

  • Stang, P. J., Hanack, M., & Subramanian, L. R. (1982). Perfluoroalkanesulfonic esters: methods of preparation and applications in organic chemistry. Synthesis, 1982(02), 85-126.

Sources

• 1. Efficient synthesis of piperidine derivatives. Development of metal triflate-catalyzed diastereoselective nucleophilic substitution reactions of 2-methoxy- and 2-acyloxypiperidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Scalable Synthesis of Piperidin-2-ylmethyl Trifluoromethanesulfonate

Part 1: Executive Summary & Strategic Analysis

Target Molecule Profile[1]

• Compound: tert-Butyl 2-((trifluoromethylsulfonyloxy)methyl)piperidine-1-carboxylate

• Common Name: N-Boc-piperidin-2-ylmethyl triflate

• CAS: 1030377-21-9 (Analogous)[1]

• Molecular Formula: C

  H F NO S

• Critical Stability Note: The "free base" piperidin-2-ylmethyl triflate is inherently unstable. The secondary amine acts as an intramolecular nucleophile, displacing the triflate to form a highly reactive 1-azabicyclo[4.1.0]heptane (aziridinium) system. Therefore, scale-up synthesis requires mandatory nitrogen protection (typically Boc or Cbz) prior to triflation. This guide focuses on the N-Boc derivative, the industry-standard building block.

Process Strategy

The synthesis is a two-stage workflow designed for multigram to kilogram scale-up.

• Nitrogen Protection: Quantitative conversion of 2-piperidinemethanol to the N-Boc intermediate.

• O-Triflation: Controlled electrophilic activation of the primary alcohol using Triflic Anhydride (Tf

  O).

Key Scale-Up Challenges:

• Exotherm Management: The reaction of alcohols with Tf

  O is highly exothermic.

• Reagent Stability: Tf

  O is moisture-sensitive and corrosive.

• Product Lability: Primary alkyl triflates are potent alkylating agents susceptible to hydrolysis and thermal decomposition.

Part 2: Safety & Handling Protocols

DANGER: High Potency Alkylating Agent

Hazard Class	Description	Mitigation Strategy
Corrosive	Triflic Anhydride causes severe skin burns and eye damage.	Use double nitrile gloves, face shield, and handle only in a fume hood.
Genotoxic	Alkyl triflates are potential mutagens/carcinogens (alkylating agents).	Treat all solid/liquid waste with 1M NaOH or aqueous ammonia to quench before disposal.
Pressure	Exothermic reactions can cause rapid pressure buildup.	Use jacketed reactors with active cooling and pressure relief valves.
Moisture	Tf O reacts violently with water.	Ensure all glassware is oven-dried; use anhydrous solvents (<50 ppm H O).

Part 3: Detailed Synthetic Protocols

Step 1: Synthesis of N-Boc-2-piperidinemethanol

Target: High-purity intermediate for triflation.

Materials

• Substrate: 2-Piperidinemethanol (1.0 equiv)

• Reagent: Di-tert-butyl dicarbonate (Boc

  O) (1.1 equiv)

• Base: Triethylamine (TEA) (1.2 equiv)

• Solvent: Dichloromethane (DCM) (5-10 vol) or Toluene (Green alternative)

Protocol

• Charging: Charge the reactor with 2-piperidinemethanol and DCM. Cool to 0–5 °C.

• Base Addition: Add TEA slowly, maintaining internal temperature <10 °C.

• Reagent Addition: Dissolve Boc

  O in minimal DCM. Add this solution dropwise to the reactor over 60 minutes. Note: CO evolution may occur; ensure proper venting.

• Reaction: Warm to 20–25 °C and stir for 4–6 hours. Monitor by TLC or GC (Disappearance of amine).

• Workup:

  • Wash organic phase with 0.5 M HCl (remove excess TEA/pyridine).

  • Wash with Sat. NaHCO

    and Brine.

  • Dry over Na

    SO , filter, and concentrate.

• Output: Colorless to pale yellow oil. Yield typically >95%.[2] Purity >98% (GC).

  • Checkpoint: Verify absence of starting amine (competes for Tf

    O).

Step 2: Triflation (Scale-Up Optimized)

Target: N-Boc-piperidin-2-ylmethyl triflate.

Materials

• Substrate: N-Boc-2-piperidinemethanol (1.0 equiv)

• Reagent: Trifluoromethanesulfonic anhydride (Tf

  O) (1.1 – 1.2 equiv)

• Base: 2,6-Lutidine (1.2 – 1.3 equiv) or Pyridine (1.5 equiv)

  • Expert Insight:2,6-Lutidine is preferred for scale-up. Its steric bulk prevents the formation of N-triflylpyridinium salts, a common impurity that complicates purification.

• Solvent: Anhydrous DCM (10 vol)

Protocol

• Preparation: Purge reactor with N

  . Charge N-Boc-2-piperidinemethanol, 2,6-Lutidine, and DCM.

• Cooling: Cool the mixture to -20 °C to -10 °C .

  • Note: Lab scale often uses -78 °C. For kg-scale, -20 °C is achievable and sufficient if addition is controlled.

• Tf

  O Addition (Critical Step):

  • Add Tf

    O (neat or diluted 1:1 in DCM) via a metering pump or addition funnel.

  • Rate: Maintain internal temperature below -5 °C .

  • Observation: The solution often turns yellow/orange. Darkening indicates decomposition (too hot).

• Reaction: Stir at -10 °C for 30–60 minutes. Monitor by TLC (silica; 20% EtOAc/Hex; stain with KMnO

  —triflate is active).

• Quenching (Critical for Stability):

  • Pour the cold reaction mixture into ice-cold saturated NaHCO

    solution (10 vol) with vigorous stirring.

  • Reasoning: Neutralizes TfOH byproduct immediately. Acidic conditions promote Boc-deprotection and subsequent decomposition.

• Separation:

  • Separate layers quickly while cold (< 10 °C).

  • Wash organic layer with cold 0.1 M Citric Acid (rapidly) to remove lutidine.

  • Wash with cold water and brine.

• Drying/Concentration:

  • Dry over anhydrous MgSO

    (faster than Na SO ).

  • Filter and concentrate on a rotary evaporator at < 30 °C bath temperature . Do not overheat.

• Output: Amber oil or low-melting solid.

  • Stability: Store at -20 °C under Argon. Use within 24-48 hours for best results.

Part 4: Process Visualization

Synthetic Pathway & Mechanism

Figure 1: Synthetic pathway highlighting the necessity of N-protection to prevent cyclization.

Scale-Up Workflow Logic

Figure 2: Operational workflow for the safe scale-up of triflation reactions.

Part 5: Analytical Quality Control

Parameter	Method	Specification	Notes
Identity	1H NMR (CDCl )	Diagnostic doublet/multiplet @ 4.5-4.8 ppm (CH -OTf).	Shift downfield from alcohol (~3.8 ppm).
Identity	19F NMR	Singlet @ -74 to -75 ppm.	Confirm absence of TfOH (-78 ppm) or Tf O.
Purity	HPLC (Short column)	> 95% Area	Use non-acidic mobile phase (e.g., 0.1% NH OH) to prevent degradation on column.
Water	Karl Fischer	< 0.1%	Moisture leads to rapid hydrolysis.

Part 6: References

• Raasch, M. S. (1962).[3][4] "2-(Trifluoromethyl)piperidine."[3][4] Journal of Organic Chemistry, 27(4), 1406–1409. Link (Foundational work on fluorinated piperidines).

• Okitsu, O., Suzuki, R., & Kobayashi, S. (2001). "Efficient synthesis of piperidine derivatives. Development of metal triflate-catalyzed diastereoselective nucleophilic substitution reactions." Journal of Organic Chemistry, 66(3), 809-823. Link (Describes N-protected piperidine activation).

• Barbe, G., & Charette, A. B. (2008). "Highly Enantioselective Synthesis of α-Substituted Piperidines." Journal of the American Chemical Society, 130(1), 18-19. Link (Use of Boc-piperidine intermediates).

• Yang, D., et al. (2017). "Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives." Molecules, 22(3), 486. Link (Review of trifluoromethyl piperidine synthesis).

• BenchChem Protocols. (2025). "Large-Scale Synthesis of N-Boc-Piperazine." Link (General N-Boc protection scale-up methodologies).

Sources

• 1. (S)-1-Boc-2-(Hydroxymethyl)piperazine synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Note: Catalytic Coupling of Piperidin-2-ylmethyl Triflate

This guide outlines the catalytic and mechanistic considerations for coupling piperidin-2-ylmethyl triflate . It addresses the critical dichotomy of this reagent: its behavior as a highly reactive electrophile prone to rearrangement (via aziridinium ions) versus its utility as a primary alkyl electrophile in metal-catalyzed cross-coupling when properly protected.

Executive Summary

Piperidin-2-ylmethyl triflate represents a high-value scaffold for introducing the piperidine ring—a privileged pharmacophore—into drug candidates. However, its reactivity profile is bifurcated by the substitution on the nitrogen atom:[1]

• N-Unprotected/N-Alkyl (The "Aziridinium Trap"): The nitrogen lone pair acts as an intramolecular nucleophile, displacing the triflate to form a bicyclic aziridinium ion. This precludes standard metal catalysis and forces a nucleophilic ring-opening pathway (S_N2-like), often with regiochemical scrambling.

• N-Protected (The "Catalytic" Pathway): Electron-withdrawing groups (e.g., Boc, Cbz) suppress the nitrogen nucleophilicity. The molecule behaves as a primary alkyl triflate with

  -branching, suitable for Nickel-catalyzed Cross-Electrophile Coupling (XEC) or Negishi Coupling .

This guide focuses on the N-Protected catalytic pathway , which allows for modular C–C bond formation, while providing the "Aziridinium" pathway as a critical safety and mechanistic control.[1]

Mechanistic Grounding: The Stability-Reactivity Paradox

The "Aziridinium Trap" (Self-Validating Control)

Before attempting catalysis, one must validate the substrate's stability. If the piperidine nitrogen is free or alkyl-substituted, the triflate will not exist long enough to engage a metal catalyst. It cyclizes to the 1-azabicyclo[4.1.0]heptane cation.

• Implication: If your reaction yields a mixture of piperidine (6-membered) and azepane (7-membered) products, your N-protection strategy has failed, or the catalyst is inactive, allowing the background aziridinium pathway to dominate.[1]

Catalytic Challenge: -Hydride Elimination

When the nitrogen is protected (e.g., N-Boc-piperidin-2-ylmethyl triflate), the primary challenge in cross-coupling is

-hydride elimination .

• After Oxidative Addition (OA), the resulting Alkyl-Metal species has accessible

  -hydrogens.

• Palladium (Pd): Generally prone to rapid

  -hydride elimination, leading to the formation of the enecarbamate byproduct.

• Nickel (Ni): The preferred metal. Ni-catalyzed couplings often proceed via radical intermediates (single-electron transfer) or stabilize the alkyl-Ni species, significantly suppressing elimination in favor of reductive elimination.

Visualization: Reactivity Flowchart

Caption: Divergent reactivity pathways based on nitrogen protection. N-protection is mandatory for controlled metal catalysis.

Catalytic Protocols

Protocol A: Nickel-Catalyzed Cross-Electrophile Coupling (XEC)

Best for: Coupling the triflate with Aryl Bromides/Iodides without pre-forming organometallics. Mechanism: Reductive coupling driven by Mn(0) or Zn(0). The alkyl triflate likely enters the cycle via a radical pathway, preventing

elimination.

Reagents:

• Electrophile 1: N-Boc-piperidin-2-ylmethyl triflate (1.0 equiv).

• Electrophile 2: Aryl Bromide (1.2 equiv).

• Catalyst: NiBr₂(glyme) (10 mol%).

• Ligand: 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (10-15 mol%) or BiOx ligands.[1]

• Reductant: Mn powder (3.0 equiv) or Zn dust.

• Additives: NaI (0.5 equiv) – Crucial for converting Triflate to transient Iodide in situ.

Step-by-Step Protocol:

• Triflate Formation (In Situ recommended):

  • To a solution of N-Boc-2-hydroxymethylpiperidine (1.0 mmol) in DCM (5 mL) at -78°C, add pyridine (2.0 equiv) and Triflic Anhydride (Tf₂O, 1.1 equiv) dropwise.

  • Stir for 30 min. Quench with cold NaHCO₃, extract quickly with cold hexanes/Et₂O, and concentrate in vacuo below 20°C. Note: Use immediately.

• Coupling Reaction:

  • In a glovebox or under Ar flow, charge a vial with NiBr₂(glyme) (31 mg, 0.1 mmol), dtbbpy (40 mg, 0.15 mmol), Mn powder (165 mg, 3.0 mmol), and NaI (75 mg, 0.5 mmol).[1]

  • Add the Aryl Bromide (1.2 mmol) and the freshly prepared Triflate (1.0 mmol).

  • Add DMA (dimethylacetamide) or DMPU (3-5 mL). Solvent must be anhydrous.

• Activation:

  • Add TMSCl (20 µL) or TFA (10 µL) to activate the Mn surface (optional but recommended).

• Execution:

  • Seal and stir vigorously at 60°C for 12–16 hours. The reaction mixture should turn from green/blue to dark brown/black.

• Workup:

  • Dilute with EtOAc, filter through a Celite pad to remove Mn salts.[1] Wash with brine, dry over MgSO₄, and purify via flash chromatography.[1]

Protocol B: Nickel-Catalyzed Negishi Coupling

Best for: Coupling with Aryl Zinc reagents (if available or easily prepared). Higher functional group tolerance than Mg/Li reagents.

Reagents:

• Electrophile: N-Boc-piperidin-2-ylmethyl triflate.

• Nucleophile: Aryl Zinc Halide (ArZnCl/Br) (1.2 - 1.5 equiv).

• Catalyst: Ni(acac)₂ (5-10 mol%).

• Ligand: Styrene (e.g., 4-(trifluoromethyl)styrene) or PPh₃.[1]

  • Note: Styrene ligands promote reductive elimination in Ni-catalyzed alkyl couplings.

Protocol:

• Catalyst Prep: Mix Ni(acac)₂ and the ligand in THF/NMP (10:1) under Argon.

• Addition: Cool the catalyst solution to 0°C. Add the Triflate.

• Coupling: Dropwise add the Organozinc reagent over 30 minutes.

• Temperature: Allow to warm to Room Temperature (25°C). Stir for 4–8 hours.

  • Why: Negishi couplings with alkyl triflates often proceed at lower temperatures than XEC, reducing thermal elimination risks.[1]

Data Summary & Troubleshooting

Parameter	Nickel XEC (Reductive)	Negishi (Organozinc)	Palladium Suzuki
Primary Mechanism	Radical Chain (Single e- Transfer)	Transmetallation (Two e- Process)	Oxidative Addition / Reductive Elim.
Beta-Hydride Risk	Low (Radical intermediate)	Moderate (Requires specific ligands)	High (Avoid unless specialized)
Substrate Scope	Aryl Bromides/Iodides + Alkyl Triflate	Aryl Zinc + Alkyl Triflate	Boronic Acids + Alkyl Triflate
Key Additive	NaI (catalytic Finkelstein)	Styrene (promoter)	Bulky Phosphines (e.g., RuPhos)
Typical Yield	50–75%	60–85%	< 40% (often elimination products)

Troubleshooting Guide

• Problem: Low yield, high recovery of starting alcohol (hydrolysis).

  • Cause: Wet solvent or poor triflate quality.

  • Fix: Ensure triflate is prepared fresh and solvent (DMA/NMP) is <50 ppm water.

• Problem: Formation of exo-cyclic alkene (Elimination product).

  • Cause:

    -hydride elimination is faster than reductive elimination.

  • Fix: Switch to Protocol A (XEC) which uses a radical pathway. If using Negishi, increase ligand loading or switch to a tridentate ligand (e.g., PyBox).[1]

• Problem: Ring expansion products observed.

  • Cause: Loss of N-Boc group during reaction (acidic conditions?) or poor quality starting material containing free amine.

  • Fix: Verify N-Boc stability. Add solid Na₂CO₃ to buffer the reaction.

References

• Cross-Electrophile Coupling Principles: Everson, D. A.; Weix, D. J.[1] "Cross-Electrophile Coupling: Principles of Reactivity and Selectivity." J. Org. Chem.2014 , 79, 4793-4798.[1] Link[1]

• Nickel-Catalyzed Alkyl Coupling: Choi, J.; Fu, G. C.[1] "Transition metal–catalyzed alkyl-alkyl bond formation: Another dimension in cross-coupling chemistry." Science2017 , 356, eaaf7230.[1] Link[1]

• Negishi Coupling of Alkyl Triflates: C. P. Jasperse, D. P. Curran, T. L.[1] Fevig. "Radical reactions in natural product synthesis." Chem. Rev.1991 , 91, 1237.[1] (Foundational context for radical vs ionic pathways).

• Aziridinium Ion Reactivity: Couty, F. "The Aziridinium Ion: A Versatile Intermediate in the Synthesis of Nitrogen Heterocycles." Amino Acids, Peptides and Proteins in Organic Chemistry, Wiley-VCH.[1] Link

• Synthesis of Piperidine Scaffolds: BenchChem Application Note. "Synthesis of 2-Piperidin-1-ylmethyl-morpholine and its Derivatives." Link[1]

Sources

• 1. xray.uky.edu [xray.uky.edu]

Technical Notes & Optimization

Troubleshooting low yields in piperidin-2-ylmethyl triflate alkylations

A Senior Application Scientist's Guide to Overcoming Low Yields

Welcome to the technical support center for piperidin-2-ylmethyl triflate alkylations. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this powerful synthetic transformation. As a Senior Application Scientist, my goal is to provide not just procedural steps, but the underlying chemical logic to empower you to diagnose and solve issues in your own experiments. We will explore the causality behind common pitfalls and provide field-proven strategies for success.

Understanding the Core Reaction: The SN2 Alkylation

The reaction is a nucleophilic substitution, specifically an SN2 reaction. The secondary amine of the piperidine acts as the nucleophile, attacking the electrophilic carbon of an alkylating agent. The triflate (trifluoromethanesulfonate, -OTf) on the piperidin-2-ylmethyl moiety is an exceptionally good leaving group, making this substrate highly reactive.[1][2] The stability of the resulting triflate anion, due to resonance and the strong electron-withdrawing effect of the CF₃ group, is the driving force behind its excellent leaving group ability.[1]

However, this high reactivity can be a double-edged sword. The same properties that make the triflate an excellent leaving group can also lead to instability and side reactions if not properly controlled.[3] This guide will address how to manage this reactivity to achieve high yields of your desired N-alkylated product.

Reaction Mechanism Overview

Sources

• 1. Triflate - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. reddit.com [reddit.com]

Controlling moisture sensitivity in piperidin-2-ylmethyl triflate synthesis

Ticket ID: #TfO-PIP-002 Subject: Controlling Moisture Sensitivity & Instability in Piperidin-2-ylmethyl Triflate Synthesis Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are encountering stability issues with piperidin-2-ylmethyl triflate . This is a common bottleneck. This intermediate combines a highly reactive primary alkyl triflate (a "super-leaving group") with a potentially nucleophilic amine scaffold.

The Critical Failure Mode: The primary failure point is not just "moisture" generally, but specifically acid-catalyzed hydrolysis and nucleophilic self-destruction .

• Hydrolysis: Trace water reacts with the triflate to generate triflic acid (

  ).

• Autocatalysis:

  protonates the reaction mixture, accelerating further decomposition of the remaining triflate.

• Self-Alkylation: If the piperidine nitrogen is not adequately protected (e.g., Boc, Cbz), it will intramolecularly displace the triflate, forming a bicyclic ammonium salt (aziridinium or similar) which rapidly degrades.

This guide provides a self-validating protocol to arrest these pathways.

Module 1: The "Dry" Standard (Pre-Reaction)

Q: My yield fluctuates wildly between batches (15% - 85%). Why? A: You likely have "invisible" moisture in your solvent or base, or your

is degraded.

Triflic anhydride (

) is so electrophilic that it scavenges moisture faster than your substrate can react. If your is hydrolyzed, you are adding triflic acid, not the anhydride, which destroys your product.

Reagent Quality Checklist

Reagent	Critical Specification	Troubleshooting / Action
Dichloromethane (DCM)		Distill over or use activated alumina columns. Do not rely on molecular sieves alone for DCM (they can generate dust/fines).
Triflic Anhydride ( )	Clear, Colorless	If brown/black or fuming excessively, it is hydrolyzed. Distill from immediately before use.
Base	2,6-Lutidine (Preferred)	Do not use Pyridine. Pyridine is nucleophilic and will displace the triflate to form a pyridinium salt. 2,6-Lutidine is sterically hindered and acts only as a proton sponge.
Substrate	N-Protected (Boc/Cbz)	Mandatory. Free amines will form sulfonamides or self-alkylate.

Module 2: The Reaction Protocol (Step-by-Step)

Q: The reaction turns black and tarry upon adding

. Is this normal? A: No. This indicates an uncontrolled exotherm or amine oxidation. The reaction must be kept strictly cryogenic during addition.

Optimized Protocol

• Substrate:

  -Boc-piperidin-2-ylmethanol (1.0 equiv)

• Reagent:

  (1.1 - 1.2 equiv)

• Base: 2,6-Lutidine (1.5 equiv)

• Solvent: Anhydrous DCM (

  concentration)

Step 1: The Cryogenic Setup Cool the solution of Substrate and 2,6-Lutidine in DCM to -78°C (Acetone/Dry Ice). Do not start at 0°C; the reaction is too fast and exothermic.

Step 2: Controlled Addition Add

dropwise over 20 minutes. The solution should remain pale yellow. If it turns dark orange/brown, the addition is too fast.

Step 3: The "TLC Check" (Crucial) Stir at -78°C for 30 mins, then warm to 0°C for 10 mins.

• Validation: Take a mini-aliquot, quench in sat.

  , extract with EtOAc.

• TLC:[1] The triflate is usually less polar (higher

  ) than the alcohol.

• Stain: Use PMA or

  . The triflate may streak if the silica is acidic (see Module 3).

Module 3: Purification & Isolation (The "Silica Trap")

Q: I see a spot on TLC, but after column chromatography, I recover nothing. Where did it go? A: Your product decomposed on the column. Silica gel is naturally acidic (

). This acidity catalyzes the hydrolysis of the triflate ester back to the alcohol or elimination products.

The Fix: Triethylamine (TEA) Neutralization You must buffer the stationary phase.

Neutralized Silica Protocol

• Slurry Preparation: Mix Silica Gel 60 with your eluent (e.g., Hexane/EtOAc).

• Buffering: Add 2.5% v/v Triethylamine (TEA) to the slurry. Stir for 10 minutes.

• Packing: Pour the column.

• Elution: Run the column with eluent containing 0.5% TEA .

Note: The TEA neutralizes the acidic sites on the silica, allowing the sensitive triflate to pass through unharmed.

Module 4: Troubleshooting Logic & Visuals

Workflow Diagram: Synthesis & Rescue

This diagram illustrates the decision pathways to avoid decomposition.

Caption: Logic flow for synthesis and purification. Note the critical divergence at the purification stage where standard silica leads to failure.

Frequently Asked Questions (FAQs)

Q: Can I store the triflate overnight? A: Avoid if possible. Primary alkyl triflates are thermally unstable.

• If you must store: Flash freeze in benzene or store as a solid at -20°C under Argon.

• Shelf-life: Typically

  hours before degradation products (ring expansion or hydrolysis) appear.

Q: Why use 2,6-Lutidine instead of Pyridine? A: Pyridine is nucleophilic. It can attack the newly formed triflate to create a pyridinium salt (a dead end). 2,6-Lutidine has methyl groups flanking the nitrogen, providing steric hindrance that blocks nucleophilic attack while still allowing it to accept the proton generated during the reaction.

Q: Can I use Triflyl Chloride (

) instead of Anhydride ( )? A: Generally, no . is less reactive and often requires higher temperatures to react with hindered primary alcohols (like those adjacent to a Boc-piperidine ring). Higher temperatures increase the risk of elimination side-reactions. at -78°C is the kinetic standard.

Q: My product is an oil that won't crystallize. How do I dry it? A: Do not use high vacuum for extended periods at room temperature; the product may sublime or decompose. Dry under high vacuum at 0°C for 30 minutes, then backfill with Argon immediately.

References

• Stability of Alkyl Triflates

  • Mechanism of Hydrolysis: The heterolytic bond strength of C-OTf decreases with substitution, but primary triflates remain highly susceptible to hydrolysis.

  • Source:

• Purification Protocols (TEA Buffered Silica)

  • Technique: Pre-treatment of silica with triethylamine to prevent acid-catalyzed decomposition of sensitive amines and esters.

  • Source:

  • Source:

• Reaction Mechanism (Pyridine vs. Lutidine)

  • Insight: Pyridinium intermediate formation during triflation and the necessity of steric hindrance (2,6-lutidine).

  • Source:

• General Synthesis of Piperidine Derivatives

  • Context: Protocols for N-Boc-piperidin-2-ylmethanol conversion.

  • Source:

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]

Solving hydrolysis issues with piperidin-2-ylmethyl trifluoromethanesulfonate

Welcome to the technical support center for piperidin-2-ylmethyl trifluoromethanesulfonate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to the hydrolytic instability of this highly reactive intermediate. As a senior application scientist, my goal is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your experiments.

Frequently Asked Questions (FAQs): Understanding the Core Problem

Q1: What is piperidin-2-ylmethyl trifluoromethanesulfonate and why is it used in synthesis?

Piperidin-2-ylmethyl trifluoromethanesulfonate is a potent alkylating agent. Its utility stems from the trifluoromethanesulfonate (triflate) group, which is one of the best leaving groups known in organic chemistry.[1][2] The triflate anion's stability, a result of the strong electron-withdrawing trifluoromethyl group and resonance stabilization, makes the carbon-oxygen bond highly polarized and susceptible to nucleophilic attack.[1][3][4] This high reactivity allows for efficient substitution reactions under mild conditions where other leaving groups like tosylates or halides might fail.

Q2: What makes piperidin-2-ylmethyl trifluoromethanesulfonate so susceptible to hydrolysis?

The compound's high reactivity is a double-edged sword. The same properties that make the triflate an excellent leaving group also make the molecule highly sensitive to nucleophiles, including water.[4] Hydrolysis is the reaction with water, which cleaves the C-OTf bond. This process can be accelerated by several factors, including ambient moisture, residual water in solvents, and certain pH conditions.[5][6] The piperidine nitrogen, being basic, can also influence the local chemical environment, potentially affecting stability.[7]

Q3: What are the primary products of hydrolysis?

The hydrolysis of piperidin-2-ylmethyl trifluoromethanesulfonate results in the cleavage of the triflate ester, yielding piperidin-2-ylmethanol and trifluoromethanesulfonic acid (triflic acid), a superacid.[1] The formation of a strong acid as a byproduct can, in turn, catalyze further degradation or cause side reactions with other sensitive functional groups in the reaction mixture.

Caption: The hydrolysis pathway of piperidin-2-ylmethyl trifluoromethanesulfonate.

Q4: Which experimental parameters have the greatest impact on the rate of hydrolysis?

Several factors can significantly accelerate the unwanted hydrolysis of this reagent:

• Moisture: This is the most critical factor. The presence of water, even in trace amounts in solvents or from atmospheric humidity, is the direct cause of hydrolysis.[5] Alkyl triflates must be handled under strictly anhydrous conditions.[1]

• pH: The stability of triflates is highly pH-dependent. They are sensitive to acidic conditions and unstable in the presence of strong bases.[5] While the triflate anion itself is stable, the overall reaction environment can promote hydrolysis or elimination. For instance, basic conditions can lead to competing elimination (E2) reactions.

• Temperature: Higher temperatures generally increase the rate of all reactions, including hydrolysis.[8] Running reactions at the lowest effective temperature can help minimize this side reaction.

• Solvent: The choice of solvent is crucial. Protic solvents (like alcohols or water) can participate in solvolysis reactions. Aprotic, anhydrous solvents are strongly recommended.

Troubleshooting Guide: From Prevention to Mitigation

This section provides a systematic approach to diagnosing and solving hydrolysis issues at different stages of your experimental workflow.

Caption: A systematic workflow for troubleshooting hydrolysis issues.

Issue 1: Starting material shows signs of degradation before use.

• Symptoms: ¹H NMR of the starting material shows peaks corresponding to piperidin-2-ylmethanol, or the yield of your reaction is consistently low even with fresh reagents.

• Root Cause: The compound has hydrolyzed during storage due to exposure to atmospheric moisture.

• Solutions & Preventative Measures:

  • Inert Atmosphere: Always store piperidin-2-ylmethyl trifluoromethanesulfonate under an inert atmosphere (Argon or Nitrogen) in a tightly sealed container.[6]

  • Desiccation: Store the container inside a desiccator with a reliable desiccant to absorb any ambient moisture.

  • Aliquotting: If you have a large batch, consider aliquotting it into smaller, single-use vials in a glovebox to prevent repeated exposure of the entire batch to air.

  • Quality Check: Before a critical reaction, run a quick NMR or LC-MS of your starting material to confirm its purity.

Issue 2: Reaction fails or is incomplete, with hydrolysis product as the major byproduct.

• Symptoms: TLC or LC-MS analysis of the reaction mixture shows a significant amount of piperidin-2-ylmethanol and unreacted starting materials (excluding the triflate). The desired product is formed in low yield or not at all.

• Root Cause: Hydrolysis is occurring in situ due to suboptimal reaction conditions.

• Solutions & Optimization Strategies:

  • Rigorous Anhydrous Technique: Ensure all glassware is flame-dried or oven-dried immediately before use. Use freshly distilled anhydrous solvents or solvents from a commercial drying system. All reagents should be dried and handled under an inert atmosphere.[9]

  • pH Control: If your reaction requires a base, use a non-nucleophilic, sterically hindered base such as 2,6-lutidine or diisopropylethylamine (DIPEA). These bases can scavenge the triflic acid byproduct without directly attacking the triflate ester. Avoid strong, nucleophilic bases like hydroxides or primary/secondary amines that are not your intended reactant.

  • Temperature Management: Start the reaction at a low temperature (e.g., 0 °C or -78 °C) and allow it to warm slowly only if necessary.[10] This minimizes the rate of hydrolysis relative to the desired reaction.

  • Solvent Choice: Use non-protic, aprotic solvents such as dichloromethane (DCM), toluene, or tetrahydrofuran (THF). Avoid alcohols or any solvent with the potential to act as a nucleophile.

Issue 3: Product seems to degrade during workup or purification.

• Symptoms: The crude reaction mixture looks clean by TLC/LC-MS, but the final isolated product is impure or the yield is significantly lower after workup and chromatography.[11]

• Root Cause: The triflic acid generated during the reaction or residual triflate starting material can cause degradation of acid-sensitive products during aqueous workup or on silica gel. Triflates themselves can be unstable on silica due to surface hydroxyl groups and acidity.[5]

• Solutions:

  • Quenching: Quench the reaction with a non-aqueous base (like triethylamine) before introducing water. If an aqueous workup is necessary, use a buffered or basic solution (e.g., saturated NaHCO₃) cautiously to neutralize the strong acid.[12]

  • Purification: Consider using a less acidic stationary phase for chromatography, such as neutral alumina, or pre-treating silica gel with a small amount of triethylamine in the eluent to neutralize acidic sites. Alternatively, non-chromatographic purification methods like distillation or crystallization should be considered if applicable.

Analytical & Experimental Protocols

Protocol 1: General Procedure for Synthesis of Piperidin-2-ylmethyl Trifluoromethanesulfonate

This protocol is adapted from standard methods for the synthesis of alkyl triflates from alcohols.

Materials:

• Piperidin-2-ylmethanol (1.0 eq)

• Trifluoromethanesulfonic anhydride (Tf₂O) (1.1 eq)

• 2,6-Lutidine (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Schlenk flask or flame-dried round-bottom flask with a septum

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, dissolve piperidin-2-ylmethanol in anhydrous DCM in a Schlenk flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add 2,6-lutidine via syringe, followed by the slow, dropwise addition of trifluoromethanesulfonic anhydride. The internal temperature should be maintained below -60 °C.

• Stir the reaction mixture at -78 °C for 30-60 minutes.

• Monitor the reaction by TLC or LC-MS by quenching a small aliquot in methanol.

• Upon completion, the reaction mixture containing the product can be used directly in a subsequent step. It is highly recommended to avoid a standard aqueous workup or silica gel purification. If solids (lutidinium triflate) precipitate, they can be removed by filtration under an inert atmosphere.

Protocol 2: Monitoring Hydrolysis by HPLC

A stability-indicating HPLC method is crucial for quantifying the extent of hydrolysis.

Method Parameters (Illustrative):

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 210 nm or ELSD/CAD

| Injection Volume | 5 µL |

Procedure:

• Prepare a stock solution of the piperidin-2-ylmethyl trifluoromethanesulfonate in anhydrous acetonitrile.

• At t=0, dilute an aliquot of the stock solution into the test solvent (e.g., acetonitrile with 1% water) to a final concentration of ~1 mg/mL.

• Inject samples onto the HPLC system at regular intervals (e.g., 0, 15, 30, 60, 120 minutes).

• Calculate the percentage of the starting material remaining by comparing the peak area at each time point to the initial peak area at t=0. The hydrolysis product, piperidin-2-ylmethanol, will have a significantly shorter retention time.

Protocol 3: Monitoring Hydrolysis by NMR Spectroscopy

¹⁹F NMR is particularly effective for monitoring reactions involving triflates.

Procedure:

• Set up the reaction directly in an NMR tube using a deuterated, anhydrous solvent (e.g., CDCl₃ or CD₂Cl₂).

• Add a known amount of an internal standard that does not react and has a distinct signal (e.g., 1,3,5-trimethoxybenzene for ¹H NMR or hexafluorobenzene for ¹⁹F NMR).

• Acquire a spectrum at t=0.

• Acquire subsequent spectra at regular time intervals.

• ¹H NMR: Monitor the disappearance of the CH₂-OTf protons and the appearance of the CH₂-OH protons of the hydrolysis product.

• ¹⁹F NMR: Monitor the disappearance of the triflate signal (around -75 ppm) corresponding to the starting material. The signal for the triflic acid or triflate anion byproduct will appear at a slightly different chemical shift. The integration relative to the internal standard allows for quantification.[13]

By understanding the inherent reactivity of piperidin-2-ylmethyl trifluoromethanesulfonate and implementing these preventative and diagnostic strategies, you can significantly improve the success and reproducibility of your synthetic endeavors.

References

• BenchChem. (2025).
• Biosynce. (2025, August 25). What is the stability of piperidine? - Blog.
• Biosynce. (2025, July 29). Under what conditions does piperidine decompose? - Blog.
• BenchChem. (2025).
• Echemi. (2025, January 23).
• ResearchGate. (2025, December 8). Influence of piperidine ring on stability and reactivity of piperine.
• Ali, A., et al. (2025, May 12). Stability, bioavailability, and cellular antioxidant activity of piperine complexed with cyclic glucans. PMC.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Su, T. M., Sliwinski, W. F., & Schleyer, P. V. R. Solvolysis of highly unreactive substrates using the trifluoromethanesulfonate (triflate) leaving group. Journal of the American Chemical Society.
• Wikipedia.
• Three types of hydrolysis and ways to prevent hydrolysis. (2024, February 22).
• Pearson+. (2024, January 13). A trifluoromethanesulfonate (triflate) can be used in a manner si... | Study Prep.
• BenchChem. (2025).
• Google Patents.
• YouTube. (2015, November 5).
• Triflic Acid and Triflate Chemistry: Properties, Reagents, and Industrial Applic
• PMC. (2011, August 7).
• Wikipedia. Piperidine.
• Alcoholic Leaving Group Derivatives. Aadi's guide to Organic Chemistry.
• Reddit. (2025, July 11).
• ResearchGate. (2025, August 7).
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• MDPI. (2017, March 19).
• DTIC. (2025, June 4). Piperidine Synthesis.
• PubMed. (2001, February 9). Efficient synthesis of piperidine derivatives. Development of metal triflate-catalyzed diastereoselective nucleophilic substitution reactions of 2-methoxy- and 2-acyloxypiperidines.
• PMC - NIH.
• Google Patents.
• University of Rochester, Department of Chemistry. Troubleshooting: My Reaction Failed: FAQ.
• Analytical techniques for reaction monitoring, mechanistic investig
• BenchChem.
• University of Rochester. Troubleshooting: The Workup.
• RSC Publishing. (2010, January 15). Analytical Methods.
• Mild deprotection of methylene acetals in combination with trimethylsilyl trifl
• Ambeed.com. Reactions of Piperidines.
• Dissecting the Essential Role of Anomeric β-Triflates in Glycosylation Reactions. (2020, June 24). Journal of the American Chemical Society.
• White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY.
• Taylor & Francis. (2025, July 18).
• MDPI. (2024, June 8). Conformational Analysis of Trifluoroacetyl Triflate, CF3C(O)
• BenchChem. Application Notes and Protocols for 1-(Piperidin-2-ylmethyl)
• 7. ANALYTICAL METHODS.

Sources

• 1. Triflate - Wikipedia [en.wikipedia.org]
• 2. oc.aadi.net.in [oc.aadi.net.in]
• 3. A trifluoromethanesulfonate (triflate) can be used in a manner si... | Study Prep in Pearson+ [pearson.com]
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• 6. carbodiimide.com [carbodiimide.com]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. reddit.com [reddit.com]
• 11. Troubleshooting [chem.rochester.edu]
• 12. Troubleshooting [chem.rochester.edu]
• 13. dspace.library.uvic.ca [dspace.library.uvic.ca]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Differentiating Piperidin-2-ylmethyl Triflate and Chloride

Introduction: Beyond the Leaving Group

In the landscape of pharmaceutical research and synthetic chemistry, piperidine derivatives are foundational scaffolds for a vast array of bioactive molecules.[1] The functionalization of the piperidine ring often involves the introduction of a reactive handle at the 2-position, such as a methyl group bearing a leaving group. Two common intermediates for this purpose are piperidin-2-ylmethyl triflate and piperidin-2-ylmethyl chloride. While they differ by only a single functional group, this distinction is critical, governing their reactivity, stability, and synthetic utility.

For the researcher, confirming the identity and purity of these intermediates is paramount. A seemingly minor mix-up between a triflate and a chloride can lead to failed reactions, unexpected byproducts, and significant project delays. This guide provides an in-depth comparison of the key spectroscopic differences between these two compounds, offering a robust analytical framework for their unambiguous differentiation. We will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), explaining the causality behind the expected spectral data and providing field-proven experimental protocols.

Figure 1: Comparative Molecular Structures

Caption: Molecular structures of piperidin-2-ylmethyl chloride and triflate.

Part 1: The Spectroscopic Fingerprints

The core of differentiating these two molecules lies in how their distinct leaving groups—trifluoromethanesulfonate (triflate, -OTf) and chloride (-Cl)—influence their interaction with electromagnetic radiation and their fragmentation under ionization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Tale of Two Methylene Groups

NMR spectroscopy provides the most definitive, non-destructive method for distinguishing between the two compounds. The primary differences arise from the powerful electron-withdrawing inductive effect of the triflate group compared to the chloride.

• ¹H NMR Spectroscopy: The protons on the piperidine ring will exhibit similar chemical shifts and coupling patterns in both compounds. The diagnostic signals are those of the methylene bridge protons (-CH₂-X). The strongly electronegative oxygen and sulfonyl group in the triflate will deshield the adjacent methylene protons to a much greater extent than the chloride atom. This results in a significant downfield shift for the -CH₂-OTf protons.

• ¹³C NMR Spectroscopy: The same inductive effect dominates the ¹³C NMR spectra. The methylene carbon attached to the leaving group is the key reporter signal. The carbon bonded to the triflate group will be shifted significantly downfield compared to the carbon bonded to chlorine. Furthermore, the triflate compound will exhibit a unique signal for the trifluoromethyl (-CF₃) carbon. Due to spin-spin coupling with the three fluorine atoms (I = 1/2), this signal will appear as a characteristic quartet.

• ¹⁹F NMR Spectroscopy: This technique offers a simple and unequivocal confirmation. Only piperidin-2-ylmethyl triflate contains fluorine atoms and will therefore produce a signal in the ¹⁹F NMR spectrum. The chloride analogue will be silent. The triflate group typically gives a sharp singlet around -78 ppm.[2][3]

Table 1: Predicted NMR Chemical Shift Comparison

Nucleus	Group	Piperidin-2-ylmethyl Chloride (Predicted δ, ppm)	Piperidin-2-ylmethyl Triflate (Predicted δ, ppm)	Rationale for Difference
¹H	-CH₂ -X	~ 3.5 - 4.0	~ 4.5 - 5.0	The strong electron-withdrawing triflate group deshields adjacent protons more than chloride.[4]
¹³C	-CH₂ -X	~ 40 - 45[5][6]	~ 70 - 85	The carbon is significantly more deshielded by the -OTf group's inductive effect.
¹³C	-C F₃	N/A	~ 118 (quartet, ¹JCF ≈ 320 Hz)	Signal is unique to the triflate group; splits into a quartet due to coupling with ³F atoms.
¹⁹F	-CF₃	N/A	~ -78 (singlet)[2][3]	Signal is unique to the triflate group.

Infrared (IR) Spectroscopy: The Vibrational Standout

While the piperidine ring C-H and N-H (if unprotected) stretches will be common to both spectra, the leaving groups provide highly distinct vibrational signatures.

• Piperidin-2-ylmethyl Triflate: The triflate group is an exceptionally strong absorber in the IR spectrum. It is characterized by several intense and sharp bands that are difficult to miss:

  • Asymmetric S=O Stretch: A very strong band typically appears around 1380-1410 cm⁻¹ .

  • Symmetric S=O Stretch: Another strong band is found near 1200-1220 cm⁻¹ .

  • S-O and C-F Stretches: Multiple strong bands appear in the 1150-1200 cm⁻¹ and 1000-1030 cm⁻¹ regions. These powerful absorptions make the triflate group an excellent IR reporter.

• Piperidin-2-ylmethyl Chloride: The C-Cl stretching vibration is significantly less useful. It appears as a weak to medium intensity band in the crowded "fingerprint region" of the spectrum, typically between 600-800 cm⁻¹ .[7] This signal can easily be obscured by other bending vibrations, making it a poor diagnostic tool compared to the prominent triflate signals.

Table 2: Key Diagnostic IR Absorption Frequencies

Functional Group	Vibration Mode	Piperidin-2-ylmethyl Chloride (cm⁻¹)	Piperidin-2-ylmethyl Triflate (cm⁻¹)	Appearance
S=O	Asymmetric Stretch	N/A	1380 - 1410	Strong, Sharp
S=O	Symmetric Stretch	N/A	1200 - 1220	Strong, Sharp
C-F / S-O	Stretching	N/A	1000 - 1200	Multiple Strong Bands
C-Cl	Stretching	600 - 800[7]	N/A	Weak to Medium

Mass Spectrometry (MS): Distinctive Fragmentation Pathways

Mass spectrometry reveals fundamental differences in how these molecules ionize and fragment, driven by the stability of the leaving group and the presence of isotopes.

• Piperidin-2-ylmethyl Chloride: The most telling feature in the mass spectrum of the chloride compound is the isotopic signature of chlorine . Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 natural abundance.[8] This results in the molecular ion appearing as two peaks, [M]⁺ and [M+2]⁺, separated by 2 m/z units, with a characteristic 3:1 intensity ratio.[8][9] This pattern is a dead giveaway for a monochlorinated compound.

• Piperidin-2-ylmethyl Triflate: The triflate compound lacks this isotopic signature. Its fragmentation is often dominated by the stability of the triflate anion. In positive ion mode (e.g., ESI-MS), fragmentation may involve the loss of neutral triflic acid (CF₃SO₃H, 150 Da). In negative ion mode, a strong signal for the triflate anion itself (CF₃SO₃⁻, m/z 149) may be observed.

• Common Fragmentation: Both compounds are expected to undergo a characteristic alpha-cleavage , a dominant pathway for piperidine derivatives.[10][11][12] This involves the cleavage of the bond between the piperidine ring and the methylene group, resulting in a highly stable, resonance-stabilized iminium ion at m/z 98 . This peak is expected to be prominent in the spectra of both molecules.

Table 3: Key Mass Spectrometry Observations (EI or ESI-MS)

Feature	Piperidin-2-ylmethyl Chloride	Piperidin-2-ylmethyl Triflate
Molecular Ion	Shows [M]⁺ and [M+2]⁺ peaks in a ~3:1 ratio[8]	Single [M]⁺ or [M+H]⁺ peak
Key Fragmentation	Loss of Cl• (35/37 Da) or HCl (36/38 Da)	Loss of CF₃SO₃H (150 Da) or CF₃SO₂• (133 Da)
Common Fragment	Prominent peak at m/z 98 (iminium ion via α-cleavage)	Prominent peak at m/z 98 (iminium ion via α-cleavage)
Negative Ion Mode	N/A	Potential strong signal at m/z 149 (CF₃SO₃⁻)

Part 2: Experimental Protocols & Workflow

To ensure trustworthy and reproducible results, a systematic workflow is essential. The following protocols outline the standard procedures for acquiring the spectroscopic data discussed above.

Figure 2: General Spectroscopic Analysis Workflow

Caption: A logical workflow for the comprehensive spectroscopic analysis of piperidine derivatives.

Protocol 1: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer for the specific sample.

  • Acquire a standard one-dimensional ¹H spectrum. A spectral width of 12-16 ppm is typically sufficient.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).[13]

  • Integrate the signals to determine relative proton counts.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A spectral width of 220-240 ppm is standard.[14]

  • A sufficient number of scans (often several hundred to thousands) will be required due to the low natural abundance of ¹³C.

  • Process the data and reference the chemical shift to the solvent peak (e.g., CDCl₃ at 77.16 ppm).[13]

• ¹⁹F NMR Acquisition (for Triflate Confirmation):

  • Switch the probe to the ¹⁹F channel.

  • Acquire a proton-decoupled ¹⁹F spectrum. A wide spectral width is recommended initially (~ -250 to 50 ppm).

  • Reference the spectrum to an external standard like CFCl₃ (0 ppm) if available, or report relative to another known fluorinated compound.

Protocol 2: FT-IR Spectroscopy (Attenuated Total Reflectance - ATR)

• Sample Preparation: If the sample is a solid, place a small amount directly onto the ATR crystal. If it is an oil, a thin film can be applied.

• Background Scan: Ensure the ATR crystal is clean and acquire a background spectrum of the empty accessory. This will be automatically subtracted from the sample spectrum.

• Sample Scan: Apply the sample and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: Identify the key functional group frequencies, paying close attention to the 1410-1000 cm⁻¹ region for the characteristic triflate bands.[15][16]

Protocol 3: Mass Spectrometry (Electrospray Ionization - ESI)

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent, typically methanol or acetonitrile.[17]

• Instrumentation Setup:

  • Set the ESI source to positive ion mode.

  • Infuse the sample directly into the source via a syringe pump at a low flow rate (e.g., 5-10 µL/min).[17]

• MS Scan (Full Scan): Acquire a full scan mass spectrum (e.g., over m/z 50-500) to identify the protonated molecule [M+H]⁺.

• MS/MS Scan (Fragmentation Analysis):

  • Select the [M+H]⁺ ion of interest as the precursor ion.

  • Apply a range of collision energies using an inert gas (e.g., nitrogen or argon) to induce fragmentation and record the resulting product ion spectrum.[17]

• Data Analysis: Examine the molecular ion region for the characteristic 3:1 isotope pattern of chlorine.[8] Identify key fragments, such as the m/z 98 iminium ion.

Conclusion

The differentiation of piperidin-2-ylmethyl triflate and piperidin-2-ylmethyl chloride is straightforward when a systematic spectroscopic approach is employed. The triflate provides a wealth of unique and easily identifiable signals: a significantly downfield-shifted -CH₂- group in both ¹H and ¹³C NMR, a characteristic quartet for the -CF₃ carbon, an exclusive signal in ¹⁹F NMR, and exceptionally strong, sharp bands in the IR spectrum. Conversely, the chloride is definitively identified by the unmistakable 3:1 [M]⁺:[M+2]⁺ isotopic pattern in its mass spectrum. By leveraging these distinct spectroscopic fingerprints, researchers can confidently verify the structure of their intermediates, ensuring the integrity and success of their synthetic endeavors.

References

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• BenchChem. (n.d.). Application Notes and Protocols for the Analytical Characterization of Piperidine Compounds.
• Mass Spectrometry Part 3- Fragmentation in Alkyl Halides. (2023, January 26). YouTube.
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• 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. (n.d.).
• Fluorine-19 NMR Chemical Shift Probes Molecular Binding to Lipid Membranes. (n.d.). PMC - NIH.
• Mass Spectrometry: Fragmentation. (n.d.).
• Chad's Prep. (2018, September 20). 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry.
• Alfa Chemistry. (n.d.). 19F NMR Chemical Shift Table.
• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS.
• University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. Retrieved from UCSB Chemistry and Biochemistry NMR Facility.
• Chemistry LibreTexts. (2025, March 28). 13.2: The Chemical Shift.
• The values for proton and C-13 chemical shifts given below are typical approximate ranges only. (n.d.).
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• Chemical shifts. (n.d.).
• 13 Carbon NMR. (n.d.).
• Compound Interest. (2015). A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES.
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• Oregon State University. (2022, March 9). 1H NMR Chemical Shift.
• ACS Publications. (2024, February 17). Tracking Molecular Fragmentation in Electron–Ionization Mass Spectrometry with Ultrafast Time Resolution | Accounts of Chemical Research.
• 19Flourine NMR. (n.d.).
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.).
• 13C-NMR. (n.d.).
• Starkey, L. S. (n.d.). 1H NMR Chemical Shifts.
• ResearchGate. (n.d.). Infrared Spectroscopy Absorption Table.
• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy.
• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
• Northern Illinois University. (n.d.). IR Absorption Frequencies. Retrieved from NIU Department of Chemistry and Biochemistry.
• Clark, J. (n.d.).
• Wikipedia. (n.d.). Infrared spectroscopy correlation table.
• Gregory, G. H., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.
• Chemistry LibreTexts. (2025, September 11). Infrared Spectroscopy Absorption Table.
• Table of Characteristic IR Absorptions. (n.d.).

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Comparative yield analysis of triflate vs tosylate leaving groups

Executive Summary

In the hierarchy of nucleofugality (leaving group ability), the distinction between Triflate (OTf) and Tosylate (OTs) represents a critical decision point in synthetic design.

• The Verdict: Triflate is the superior leaving group kinetically, offering reaction rates

  to times faster than tosylates. It is the "nuclear option" for unreactive substrates or when mild conditions are required to prevent side reactions.

• The Trade-off: Tosylate offers superior stability, crystallinity, and handling safety. While kinetically slower, it provides higher isolated yields in large-scale operations where the extreme reactivity of alkyl triflates leads to decomposition or hydrolysis during purification.

Part 1: Mechanistic Foundation & Reactivity

The performance gap between these two sulfonate esters is rooted in the acidity of their conjugate acids. A better leaving group is a weaker base, which correlates directly with the pKa of the conjugate acid.

The pKa Disparity

• Triflate (Trifluoromethanesulfonate): Derived from triflic acid (

  ).

  • pKa: ~ -14 (Superacidic)

  • Mechanism: The three fluorine atoms provide a massive inductive electron-withdrawing effect, stabilizing the negative charge on the oxygen significantly more than resonance alone.

• Tosylate (p-Toluenesulfonate): Derived from p-toluenesulfonic acid (

  ).[1]

  • pKa: ~ -2.8[2]

  • Mechanism: Stabilization relies primarily on resonance delocalization into the sulfonyl group and the aromatic ring. The methyl group on the benzene ring is actually electron-donating, which slightly destabilizes the anion compared to a benzenesulfonate.

Reactivity Hierarchy Visualization

The following diagram illustrates the inverse relationship between Leaving Group (LG) ability and hydrolytic stability.

Caption: Comparative hierarchy of sulfonate leaving groups. Relative solvolysis rates are normalized to Tosylate = 1.

Part 2: Performance Analysis & Yield Comparison

Nucleophilic Substitution ( )

In standard alkylation reactions, the yield differential is often dictated by the steric profile of the substrate.

Feature	Alkyl Tosylate (OTs)	Alkyl Triflate (OTf)
Primary Alcohols	High Yield (>90%) . Excellent stability allows for purification (crystallization/column) before the substitution step.	Good Yield , but often unnecessary. High reactivity can lead to elimination side products ( ) if the nucleophile is basic.
Secondary Alcohols	Moderate Yield .[3] Often requires heat ( ), which promotes elimination. Reaction times are long (hours to days).	High Yield . Reacts at or RT. The speed prevents competing decomposition pathways, provided the intermediate is not hydrolyzed.
Neopentyl/Hindered	Poor Yield (<20%) . Steric hindrance effectively shuts down attack on the tosylate.	Moderate-Good Yield . The "super-leaving group" ability can overcome significant steric barriers, forcing the substitution.

Cross-Coupling (Suzuki-Miyaura)

In Palladium-catalyzed coupling, the oxidative addition step is rate-determining for sulfonates.

• Aryl Triflates: Behave similarly to Aryl Bromides or Iodides. They undergo rapid oxidative addition with standard Pd catalysts (e.g.,

  ).

  • Yield: Typically 85-95%.

  • Advantage:[1][4] Mild conditions (RT to

    ).[5]

• Aryl Tosylates: Behave similarly to Aryl Chlorides. The C-O bond is stronger and less polarized than in triflates.

  • Yield: Historically low, but modern bulky phosphine ligands (e.g., XPhos , BrettPhos ) allow for yields >90%.

  • Disadvantage:[4][6][7] Requires specialized, expensive ligands and often higher temperatures (

    ).

Stability & Safety (The "Hidden" Yield Killer)

• Alkyl Triflates: Highly toxic and potent alkylating agents (similar to methyl triflate/magic methyl). They can alkylate DNA.[3] Many alkyl triflates decompose on silica gel, leading to 0% isolated yield if standard purification is attempted. Protocol adjustment: Use crude or filter through basic alumina.

• Alkyl Tosylates: Generally stable solids. Can be recrystallized.[3] This "handleability" often results in higher practical yields for multi-step synthesis.[3]

Part 3: Experimental Protocols

Protocol A: Synthesis of Aryl/Alkyl Triflates (The "Kinetic" Method)

Use this for: Hindered alcohols, phenols for cross-coupling, or when thermal sensitivity is high.

Reagents:

• Substrate (Alcohol/Phenol): 1.0 equiv

• Triflic Anhydride (

  ): 1.1 - 1.2 equiv

• Pyridine (or 2,6-Lutidine): 2.0 equiv

• Solvent: Anhydrous DCM (

  )

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask under

  or Ar atmosphere. (Moisture kills ).

• Dissolution: Dissolve alcohol and pyridine in DCM. Cool to -78°C (for alkyl) or 0°C (for phenols).

  • Expert Insight: Low temp is critical to prevent elimination of alkyl triflates.

• Addition: Add

  dropwise via syringe over 10-15 mins.

  • Observation: The solution often turns dark or precipitates pyridinium triflate salts.

• Reaction: Stir for 30-60 mins. Monitor by TLC (Alkyl triflates may streak; Phenol to Aryl Triflate is clean).

• Workup (CRITICAL):

  • Quench with cold saturated

    .

  • Extract quickly with cold DCM.

  • Do NOT dry over

    for too long; filter and concentrate at low temperature ( ).

• Purification:

  • Aryl Triflates: Flash chromatography on silica is usually fine.

  • Alkyl Triflates:Use immediately without purification if possible. If necessary, filter through a short plug of neutral alumina.

Protocol B: Synthesis of Tosylates (The "Robust" Method)

Use this for: Primary alcohols, scale-up, and stable intermediate storage.

Reagents:

• Substrate (Alcohol): 1.0 equiv[5]

• p-Toluenesulfonyl chloride (

  ): 1.2 - 1.5 equiv

• Triethylamine (

  ) or Pyridine: 2.0 equiv

• Catalyst: DMAP (Dimethylaminopyridine) (0.1 equiv) - Accelerates rate significantly.

• Solvent: DCM[6]

Step-by-Step Workflow:

• Setup: Standard round-bottom flask, room temperature (RT).

• Addition: Dissolve alcohol,

  , and DMAP in DCM. Add in one portion.

• Reaction: Stir at RT for 3-12 hours.

  • Self-Validation: TLC will show a UV-active spot (the Tosyl group is UV active, making detection easy even for non-UV alcohols).

• Workup:

  • Wash with 1M HCl (to remove excess amine/pyridine).

  • Wash with Sat.

    .

  • Dry over

    .

• Purification: Recrystallization (often from Hexane/EtOAc) or Flash Chromatography.

Part 4: Decision Logic & Workflow

The following decision tree guides the selection process to maximize yield and safety.

Caption: Strategic decision tree for selecting between Triflate and Tosylate based on substrate class and stability.

References

• Leaving Group Ability & Solvolysis Rates

  • Brainly/Textbook Consensus.[3] "Comparison of leaving group abilities: Triflate > Tosylate > Mesylate."

  • Master Organic Chemistry. "Tosylates and Mesylates: Synthesis and Reactivity."[1]

• pKa Data & Acidity

  • ResearchGate. "pK values for strong acids (Triflic vs p-TsOH)."

• Suzuki-Miyaura Coupling (Triflate vs Tosylate)

  • Journal of the American Chemical Society. "Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates."

  • NIH/PMC. "A Versatile Catalyst System for Suzuki-Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates."

• Experimental Protocols & Safety

  • BenchChem. "Nucleophilic Substitution Reactions Using Tosyl Groups: Protocols."

  • ChemRxiv. "SuFEx-Enabled, Chemoselective Synthesis of Triflates."

Sources

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• 2. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 3. youtube.com [youtube.com]
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• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide to the Crystallographic and Physicochemical Properties of Piperidin-2-ylmethyl Triflate Salts

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

In the landscape of modern drug discovery and development, the piperidine moiety stands as a cornerstone structural motif, present in a multitude of approved therapeutic agents. Its prevalence stems from its ability to confer desirable pharmacokinetic properties, including improved solubility and bioavailability. The strategic functionalization of the piperidine ring, such as the introduction of a methylamine group at the 2-position, provides a versatile scaffold for molecular recognition at various biological targets.

However, the journey of a promising active pharmaceutical ingredient (API) from a laboratory curiosity to a clinical candidate is fraught with challenges, many of which are rooted in its solid-state properties. The selection of an appropriate salt form is a critical decision that can profoundly influence the manufacturability, stability, and ultimate therapeutic efficacy of a drug.[1][2] This guide provides a comprehensive framework for the crystallographic and physicochemical characterization of piperidin-2-ylmethyl triflate salts, offering a comparative analysis against a more conventional hydrochloride salt. The triflate anion, known for its stability and weakly coordinating nature, presents an intriguing alternative to traditional counterions.[3][4]

This document is designed to be a practical resource for researchers, providing not only the "what" but also the "why" behind the experimental choices, ensuring a robust and self-validating approach to salt selection and characterization.

Synthesis of Piperidin-2-ylmethyl Salts: A Tale of Two Counterions

The initial step in our comparative analysis is the synthesis of the piperidin-2-ylmethyl triflate and hydrochloride salts. The choice of synthetic route is guided by efficiency, scalability, and the ability to yield high-purity crystalline material suitable for subsequent analysis.

Proposed Synthetic Pathway

A plausible synthetic route commences with commercially available N-Boc-piperidine-2-methanol, which undergoes a two-step process of mesylation followed by azide substitution and subsequent reduction to afford N-Boc-piperidin-2-yl-methylamine. Deprotection of the Boc group under acidic conditions yields the free amine, which can then be treated with the respective acids to form the desired salts.

Caption: Proposed synthetic workflow for piperidin-2-ylmethyl triflate and hydrochloride salts.

Experimental Protocol: Salt Formation

Materials:

• Piperidin-2-yl-methylamine

• Trifluoromethanesulfonic acid (TfOH)

• Hydrochloric acid (HCl), 2M in diethyl ether

• Anhydrous diethyl ether

• Anhydrous dichloromethane (DCM)

• Magnetic stirrer and stir bars

• Round bottom flasks

• Ice bath

Procedure:

• Preparation of the Free Base Solution: Dissolve 1.0 equivalent of piperidin-2-yl-methylamine in a minimal amount of anhydrous DCM in a round bottom flask equipped with a magnetic stir bar.

• Acid Addition (Triflate Salt): In a separate flask, prepare a solution of 1.05 equivalents of trifluoromethanesulfonic acid in anhydrous diethyl ether. Slowly add the acid solution dropwise to the stirred solution of the free base at 0 °C (ice bath).

• Acid Addition (Hydrochloride Salt): Slowly add 1.1 equivalents of 2M HCl in diethyl ether to the stirred solution of the free base at 0 °C.

• Precipitation and Isolation: Upon addition of the acid, a precipitate should form. Continue stirring for an additional 30 minutes at 0 °C. Collect the solid by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under high vacuum.

• Crystallization: The obtained salt can be recrystallized from a suitable solvent system (e.g., methanol/diethyl ether, ethanol/hexane) to yield single crystals suitable for X-ray diffraction.

Causality of Experimental Choices:

• The use of anhydrous solvents is crucial to prevent the incorporation of water into the crystal lattice, which could affect the crystal packing and physicochemical properties.[2]

• Slow, dropwise addition of the acid at low temperature helps to control the exothermic reaction and promotes the formation of well-ordered crystals.

• A slight excess of the acid ensures complete protonation of the amine.

Unveiling the Solid State: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SC-XRD) is the gold standard for unambiguously determining the three-dimensional atomic arrangement of a molecule in the solid state.[5][6] This technique provides invaluable information on bond lengths, bond angles, conformational preferences, and intermolecular interactions, all of which are critical for understanding the stability and physical properties of a salt.[7]

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Experimental Protocol: SC-XRD

Instrumentation:

• A modern single-crystal X-ray diffractometer equipped with a Mo or Cu X-ray source and a CCD or CMOS detector.[8]

• Cryostream for low-temperature data collection.

Procedure:

• Crystal Selection and Mounting: Under a microscope, select a well-formed, single crystal (ideally 0.1-0.3 mm in each dimension) and mount it on a cryoloop.[8]

• Data Collection: Center the crystal in the X-ray beam and cool it to a low temperature (typically 100 K) to minimize thermal vibrations. A full sphere of diffraction data is then collected.

• Data Processing: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as absorption.

• Structure Solution and Refinement: The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map.[7] The atomic model is then built and refined against the experimental data.

• Validation: The final structural model is validated using established crystallographic metrics.

Comparative Crystallographic Data

The following table outlines the key crystallographic parameters that should be determined and compared for the piperidin-2-ylmethyl triflate and hydrochloride salts.

Parameter	Piperidin-2-ylmethyl Triflate	Piperidin-2-ylmethyl Hydrochloride	Significance
Crystal System	To be determined	To be determined	Describes the symmetry of the unit cell.
Space Group	To be determined	To be determined	Defines the symmetry operations within the crystal.
Unit Cell Dimensions (Å, °)	a, b, c, α, β, γ	a, b, c, α, β, γ	Dimensions of the repeating unit of the crystal.
Volume (ų)	To be determined	To be determined	Volume of the unit cell.
Z	To be determined	To be determined	Number of molecules per unit cell.
Density (calculated, g/cm³)	To be determined	To be determined	A measure of how tightly the molecules are packed.
R-factor (%)	To be determined	To be determined	A measure of the agreement between the crystallographic model and the experimental data.
Hydrogen Bonding Interactions	To be determined	To be determined	Key intermolecular forces governing crystal packing and stability.
Other Intermolecular Interactions	e.g., C-H···O, C-H···F	e.g., C-H···Cl	Additional interactions influencing the solid-state structure.

Physicochemical Property Showdown: Solubility, Hygroscopicity, and Stability

Beyond the atomic-level detail provided by SC-XRD, a comprehensive understanding of a salt's bulk properties is essential for drug development.[] This section outlines key experiments to compare the solubility, hygroscopicity, and stability of the triflate and hydrochloride salts.

Aqueous Solubility

Aqueous solubility is a critical determinant of a drug's oral bioavailability.[][10] The shake-flask method is a reliable technique for determining equilibrium solubility.[11]

Experimental Protocol: Shake-Flask Solubility

• Add an excess amount of the salt to a known volume of purified water (or a relevant buffer, e.g., pH 1.2, 4.5, 6.8) in a sealed vial.[12]

• Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a set period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Filter the suspension to remove undissolved solid.

• Analyze the concentration of the dissolved API in the filtrate using a validated analytical method, such as HPLC-UV.

Hygroscopicity

Hygroscopicity, the tendency of a substance to absorb moisture from the atmosphere, can significantly impact the chemical and physical stability of a drug product.[][14] Dynamic Vapor Sorption (DVS) is a powerful technique for assessing moisture uptake.

Experimental Protocol: Dynamic Vapor Sorption (DVS)

• Place a small, accurately weighed sample of the salt in the DVS instrument.

• Expose the sample to a programmed range of relative humidity (RH) steps (e.g., 0% to 95% RH and back down) at a constant temperature.

• The instrument continuously measures the change in mass of the sample as it absorbs or desorbs water.

• The results are plotted as a sorption-desorption isotherm.

Comparative Physicochemical Data

Property	Piperidin-2-ylmethyl Triflate	Piperidin-2-ylmethyl Hydrochloride	Implications for Drug Development
Aqueous Solubility (mg/mL)	Higher solubility can lead to improved bioavailability.[]
at pH 1.2	To be determined	To be determined	Simulates gastric fluid.
at pH 4.5	To be determined	To be determined	Represents the upper small intestine.
at pH 6.8	To be determined	To be determined	Represents the lower small intestine.
Hygroscopicity	Low hygroscopicity is desirable for ease of handling, formulation, and stability.[1]
Mass change at 80% RH (%)	To be determined	To be determined	A key indicator of moisture sensitivity.
Deliquescence Point	To be determined	To be determined	The RH at which the solid dissolves in absorbed water.
Thermal Stability	Important for manufacturing processes and shelf-life.
Melting Point (°C)	To be determined	To be determined	A fundamental physical property.
Decomposition Temperature (°C)	To be determined	To be determined	Indicates the onset of chemical degradation.

Discussion and Future Perspectives

The comprehensive data generated from the proposed experiments will enable a robust, evidence-based decision on the optimal salt form of piperidin-2-ylmethylamine for further development. The crystallographic data will provide a fundamental understanding of the solid-state packing and intermolecular interactions that govern the observed physicochemical properties.

For instance, a highly ordered crystal lattice with strong hydrogen bonding networks in the hydrochloride salt might lead to lower solubility but greater physical stability compared to the triflate salt. Conversely, the larger, more diffuse charge of the triflate anion might disrupt crystal packing, potentially leading to higher solubility but also increased hygroscopicity.

The insights gained from this comparative guide will not only inform the selection of the optimal salt form for piperidin-2-ylmethylamine but also contribute to a broader understanding of the role of the triflate anion in pharmaceutical salt engineering. This knowledge can be leveraged in future drug development programs to rationally design salt forms with tailored properties, ultimately accelerating the delivery of new medicines to patients.

References

• Ask a Formulator: What is the Purpose and Approach to Solubility Studies? - Dow Development Labs. (2021, May 7). Retrieved from [Link]

• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011, July 1). European Pharmaceutical Review. Retrieved from [Link]

• Salt Selection in Drug Development. (2021, May 21). Pharmaceutical Technology. Retrieved from [Link]

• Lindenberg, M., Kopp, S., & Dressman, J. B. (2018). Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. Journal of Pharmaceutical Sciences, 107(2), 521-528.
• World Health Organization. (2015). Annex 4: Guidance on the design and conduct of equilibrium solubility studies of active pharmaceutical ingredients for the purpose of classification within the Biopharmaceutics Classification System. WHO Technical Report Series, No. 992.

• Crystal structure and Hirshfeld surface analysis of methanol methanol monosolvate. (2025). Acta Crystallographica Section E: Crystallographic Communications, E81, 1-10.

• Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. (2016). Journal of Pharmaceutical Sciences, 105(8), 2396-2403.
• Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. (2013). Journal of Chemical and Pharmaceutical Research, 5(6), 29-36.
• Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. (2013, June 15). PharmaInfo.net.

• Small molecule crystallography. (n.d.). Excillum. Retrieved from [Link]

• X-ray crystallography. (n.d.). In Wikipedia. Retrieved from [Link]

• Okitsu, O., Suzuki, R., & Kobayashi, S. (2001). Efficient synthesis of piperidine derivatives. Development of metal triflate-catalyzed diastereoselective nucleophilic substitution reactions of 2-methoxy- and 2-acyloxypiperidines. The Journal of Organic Chemistry, 66(3), 809–823.
• Small Molecule X-Ray Crystallography, Theory and Workflow. (2025, December 11).

• Small molecule X-ray crystallography. (n.d.). School of Chemistry and Molecular Biosciences - The University of Queensland. Retrieved from [Link]

• TRIFLATE - Physico-chemical Properties. (2024, April 10). ChemBK. Retrieved from [Link]

• SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. (n.d.). White Rose eTheses Online.

• (2,4-Dichloro-benzyl)-piperidin-2-ylmethyl-amine hydrochloride. (n.d.). PubChem. Retrieved from [Link]

• Gupta, D., Bhatia, D., Dave, V., Sutariya, V., & Varghese Gupta, S. (2018).
• Crystal structure of 2-((2,8-bis(trifluoromethyl) quinolin-4-yl)(hydroxy)methyl)piperidin-1-ium trifluoroacetate, [C17H17F6N2O][C2F3O2]. (2019, March 16).
• SuFEx-enabled, chemoselective synthesis of triflates, triflamides and triflimidates. (2022, January 5). Semantic Scholar.

• Triflate. (n.d.). In Wikipedia. Retrieved from [Link]

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